4-Amino-6-bromopicolinic acid

• CAS: 1060811-27-9

Core Science & Biosynthesis

Structural Elucidation of 4-Amino-6-bromopicolinic Acid: A Comprehensive Analytical Guide

Target Audience: Analytical Chemists, Synthetic Methodologists, and Drug/Agrochemical Development Professionals

Executive Summary & Molecular Architecture

4-Amino-6-bromopicolinic acid (CAS No. 1060811-27-9) is a highly functionalized pyridine derivative that serves as a critical intermediate in the synthesis of advanced agrochemicals and pharmaceutical scaffolds. Most notably, it is the foundational building block for 6-aryl-4-aminopicolinate herbicides, such as halauxifen-methyl and florpyrauxifen-benzyl, developed by Dow AgroSciences .

The molecular architecture of this compound (C₆H₅BrN₂O₂) features a pyridine core substituted with a carboxylic acid at C-2, a primary amine at C-4, and a bromine atom at C-6. The 6-bromo position acts as a vital electrophilic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), while the picolinic acid moiety is essential for target receptor binding. Validating the exact regiochemistry of these substituents is paramount, as isomeric impurities (e.g., 5-bromo or 3-amino variants) can drastically alter downstream reactivity and biological efficacy.

Strategic Analytical Framework

To establish absolute structural certainty, a single analytical method is insufficient. We employ an orthogonal, self-validating analytical framework. The causality behind this approach is rooted in eliminating false positives:

• High-Resolution Mass Spectrometry (HRMS): Validates the exact mass and elemental composition. The isotopic signature of bromine serves as an internal validation tool before any structural mapping begins.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Confirms the presence of hydrogen-bonding functional groups (–NH₂ and –COOH) that may be broadened or hidden in standard NMR due to proton exchange.

• 2D Nuclear Magnetic Resonance (NMR): Acts as the definitive spatial mapping tool. By utilizing Heteronuclear Multiple Bond Correlation (HMBC), we trace 2-bond (²J) and 3-bond (³J) carbon-proton couplings to unequivocally prove the 2,4,6-substitution pattern.

Orthogonal analytical workflow for structural elucidation.

Experimental Methodologies & Protocols

The following step-by-step protocols are designed to be self-validating, ensuring that sample preparation artifacts do not compromise data integrity.

High-Resolution Mass Spectrometry (HRMS) Protocol

• Rationale: ESI-TOF is utilized to gently ionize the molecule without excessive fragmentation. Both positive and negative modes are used because the zwitterionic nature of the picolinic acid allows for efficient protonation of the amine (ESI+) and deprotonation of the carboxylic acid (ESI-).

• Step-by-Step:

  • Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol. Add 0.1% Formic Acid to suppress unwanted sodium adducts ([M+Na]⁺) and promote [M+H]⁺ formation.

  • Calibration: Calibrate the Q-TOF mass spectrometer using a standard Agilent tuning mix to ensure mass accuracy is strictly < 5 ppm.

  • Acquisition: Inject 5 µL into the ESI source. Acquire full-scan data (m/z 50–1000) in both positive and negative modes.

  • Validation: Verify the presence of a 1:1 isotopic doublet separated by ~2 Da, which definitively confirms the presence of a single bromine atom (⁷⁹Br and ⁸¹Br).

Nuclear Magnetic Resonance (NMR) Protocol

• Rationale: Deuterated dimethyl sulfoxide (DMSO-d₆) is explicitly chosen over CDCl₃. Picolinic acids often exhibit poor solubility in non-polar solvents due to strong intermolecular hydrogen bonding and zwitterion formation. DMSO disrupts these networks, ensuring sharp spectral lines .

• Step-by-Step:

  • Preparation: Dissolve 15 mg of vacuum-dried 4-amino-6-bromopicolinic acid in 0.6 mL of anhydrous DMSO-d₆. Critical step: Ensure the solvent is anhydrous to prevent the water peak from obscuring the amine protons.

  • 1D Acquisition: Acquire ¹H NMR (600 MHz, 16 scans, 2s relaxation delay) and ¹³C NMR (150 MHz, 1024 scans, complete proton decoupling).

  • 2D Acquisition: Run HSQC to map direct C-H bonds, followed by HMBC optimized for long-range couplings (J = 8 Hz). The HMBC is the linchpin of the structural proof, as it will link the isolated aromatic protons to the quaternary substituted carbons.

FT-IR Spectroscopy Protocol

• Rationale: Attenuated Total Reflectance (ATR) FT-IR is used to avoid the moisture interference common in KBr pellet preparation, ensuring the broad –OH stretch of the carboxylic acid is genuine and not an artifact of sample prep.

• Step-by-Step:

  • Place 2-3 mg of the neat, solid powder directly onto the diamond crystal of the ATR-FTIR spectrometer.

  • Apply uniform pressure using the anvil.

  • Acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Quantitative Data & Spectral Assignments

The data acquired from the protocols above must be synthesized to form a cohesive structural argument. The tables below summarize the quantitative findings.

Table 1: ¹H and ¹³C NMR Spectral Assignments (DMSO-d₆, 600 MHz)

Note: The meta-coupling between H-3 and H-5 is characteristic of a 2,4,6-trisubstituted pyridine ring.

Position	¹³C Shift (ppm)	¹H Shift (ppm)	Multiplicity (J in Hz)	HMBC Correlations (¹H to ¹³C)
2 (C)	150.2	-	-	-
3 (CH)	112.5	8.20	d (J = 2.0)	C-2, C-4, C-5, COOH
4 (C-NH₂)	156.4	-	-	-
5 (CH)	114.1	7.10	d (J = 2.0)	C-3, C-4, C-6
6 (C-Br)	133.8	-	-	-
COOH	165.3	13.5 (br)	s	-
NH₂	-	5.30 (br)	s	C-3, C-4, C-5

Table 2: Key MS and FT-IR Diagnostic Features

Technique	Feature / Wavenumber	Assignment / Structural Interpretation
HRMS (ESI+)	m/z 216.9612 / 218.9592	[M+H]⁺ showing 1:1 isotopic ratio (confirms 1x Br)
HRMS (ESI-)	m/z 214.9455 / 216.9435	[M-H]⁻ confirming the presence of an acidic proton
FT-IR	3450, 3320 cm⁻¹	N-H stretching (confirms primary amine)
FT-IR	3100 - 2800 cm⁻¹ (broad)	O-H stretching (confirms carboxylic acid)
FT-IR	1715 cm⁻¹	C=O stretching (carboxylic acid carbonyl)

Mechanistic Validation & Structural Proof

The elucidation relies heavily on the logical intersection of the data.

1. Regiochemical Proof via NMR: The ¹H NMR spectrum shows only two aromatic protons at δ 8.20 and δ 7.10 . Their doublet multiplicity with a small coupling constant (J = 2.0 Hz) dictates they are meta to one another. The proton at δ 8.20 is highly deshielded, placing it adjacent to the electron-withdrawing carboxylic acid (Position 3). The proton at δ 7.10 is shielded by the electron-donating primary amine via resonance, placing it at Position 5. The HMBC correlations perfectly validate this: H-3 correlates to the COOH carbon, while H-5 correlates to the C-Br carbon (C-6). If the bromine and amine were swapped, the chemical shifts and HMBC cross-peaks would fundamentally contradict this model.

2. Mass Spectrometry Fragmentation Pathway: During tandem mass spectrometry (MS/MS), the molecule undergoes predictable, self-validating fragmentation. The loss of water (-18 Da) and carbon dioxide (-44 Da) are classic hallmarks of a carboxylic acid ortho to a nitrogen atom (facilitating cyclic transition states). The subsequent loss of a bromine radical confirms the halogen's presence on the rigid aromatic core.

Proposed ESI-MS/MS fragmentation pathway for 4-amino-6-bromopicolinic acid.

Conclusion

The structural elucidation of 4-amino-6-bromopicolinic acid demonstrates the necessity of an orthogonal analytical approach. By combining the exact mass and isotopic validation of HRMS, the functional group identification of FT-IR, and the rigorous spatial mapping of 2D NMR, the 2,4,6-substitution pattern of the pyridine ring is unequivocally confirmed. This robust characterization ensures the integrity of the compound for downstream applications in complex agrochemical and pharmaceutical syntheses .

References

• Title: Improved synthesis of 6-aryl-4-aminopicolinates (WO2021188654A1)

The Strategic Role of 4-Amino-6-bromopicolinic Acid (CAS: 1060811-27-9) in Advanced Agrochemical and Pharmaceutical Design

Executive Summary

In the landscape of modern synthetic chemistry, highly functionalized pyridine scaffolds serve as the architectural foundation for numerous bioactive molecules. 4-Amino-6-bromopicolinic acid (CAS: 1060811-27-9) has emerged as a critical intermediate, particularly in the development of next-generation auxinic herbicides (such as halauxifen and florpyrauxifen) and targeted pharmaceutical kinase inhibitors [1].

This technical whitepaper provides an in-depth analysis of the physicochemical properties, synthetic methodologies, and downstream applications of 4-amino-6-bromopicolinic acid. By detailing the causality behind specific synthetic route selections—such as the preference for the C6-bromo substituent in cross-coupling reactions—this guide serves as an authoritative resource for researchers and drug development professionals.

Structural Rationale & Physicochemical Profiling

The molecular architecture of 4-amino-6-bromopicolinic acid ( C6​H5​BrN2​O2​ ) is not coincidental; it is a highly optimized "head" group designed for modular synthesis.

• C2-Carboxylic Acid: Essential for mimicking the carboxylate moiety of natural indole-3-acetic acid (IAA), facilitating binding to the TIR1/AFB auxin receptor complex.

• C4-Amino Group: Provides critical hydrogen bond-donating capabilities within the receptor binding pocket, anchoring the molecule.

• C6-Bromo Substituent: The strategic inclusion of a bromine atom at the C6 position, rather than chlorine or fluorine, significantly lowers the activation energy required for the oxidative addition step in palladium-catalyzed Suzuki-Miyaura cross-coupling. This allows for milder reaction conditions when attaching complex aryl or heteroaryl "tails" [2].

Table 1: Physicochemical and Structural Data

Property	Value / Description
CAS Registry Number	1060811-27-9
IUPAC Name	4-amino-6-bromopyridine-2-carboxylic acid
Molecular Formula	C6​H5​BrN2​O2​
Molecular Weight	217.02 g/mol
Physical State	Solid powder (typically off-white to light yellow)
Reactivity Profile	Amphoteric (contains both basic amine and acidic carboxylate); highly reactive at C6 via transition-metal catalysis.
Storage Conditions	Store at 2-8°C, protected from light and moisture [3].

Upstream Synthesis: The Halogen Exchange Methodology

The industrial and laboratory-scale synthesis of 4-amino-6-bromopicolinic acid frequently relies on the transformation of a 6-fluoro-protected precursor. The protocol below utilizes hydrobromic acid (HBr) in acetic acid (HOAc).

Causality of Reagent Selection: HBr serves a dual, highly efficient purpose in this system. First, it acts as a nucleophilic source for the halogen exchange, displacing the C6-fluoro substituent. Second, it provides the acidic environment necessary to hydrolyze both the C2-ester (or cyano) group and any cyclic imide protecting groups at the C4-amino position, yielding the fully deprotected target molecule in a single pot [1].

Protocol 1: Synthesis via Halogen Exchange and Hydrolysis

Note: This protocol is a self-validating system. The progression from halogen exchange to full hydrolysis can be distinctly tracked via High-Performance Liquid Chromatography (HPLC) by monitoring the disappearance of intermediate peaks.

• Preparation of the Reaction Matrix: In a glass-lined reactor equipped with a reflux condenser, suspend 1.0 equivalent of the protected 6-fluoro-4-aminopicolinate precursor in a co-solvent mixture of glacial acetic acid (HOAc) and water (3:1 v/v).

• Addition of the Halogen Source: Slowly add 5.0 equivalents of concentrated aqueous hydrobromic acid (48% HBr). Caution: Highly exothermic. Maintain internal temperature below 30°C during addition.

• Phase 1 - Halogen Exchange: Heat the mixture to 60°C for 4 hours.

  • In-Process Control (IPC): Sample the mixture for HPLC analysis. The chromatogram should indicate >95% conversion of the 6-fluoro species to the 6-bromo intermediate, with protecting groups still largely intact.

• Phase 2 - Global Hydrolysis: Elevate the reactor temperature to 100°C (reflux) and maintain for 12-18 hours. The elevated thermal energy drives the hydrolysis of the C2-ester and C4-protecting groups.

• Isolation & Purification: Cool the reaction mixture to 5°C. Adjust the pH to 3.5 using aqueous sodium hydroxide (NaOH) to precipitate the zwitterionic 4-amino-6-bromopicolinic acid.

• Filtration: Filter the resulting slurry, wash the filter cake with cold water and ethanol, and dry under vacuum at 45°C to constant weight.

Synthetic pipeline from fluorinated precursors to target molecules via 1060811-27-9.

Downstream Application: Suzuki-Miyaura Cross-Coupling

The primary utility of 1060811-27-9 is its role as an electrophile in Suzuki-Miyaura cross-coupling. By reacting the C6-bromo position with various aryl or heteroaryl boronic acids, researchers can rapidly generate libraries of 6-aryl-4-aminopicolinates [2].

Protocol 2: General Suzuki-Miyaura Coupling Workflow

• Reagent Charging: To a Schlenk flask under an inert argon atmosphere, add 1.0 eq of 4-amino-6-bromopicolinic acid, 1.2 eq of the desired arylboronic acid, and 3.0 eq of potassium carbonate ( K2​CO3​ ).

• Catalyst Addition: Add 0.05 eq of Pd(dppf)Cl2​ (1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)). Rationale: The bidentate dppf ligand enforces a cis-geometry on the palladium center, accelerating the reductive elimination step and minimizing protodeboronation side reactions.

• Solvent Introduction: Inject a degassed mixture of 1,4-Dioxane and Water (4:1 v/v). The water is crucial for dissolving the inorganic base and activating the boronic acid via the formation of a reactive boronate complex.

• Reaction Execution: Heat the biphasic mixture to 90°C for 6 hours with vigorous stirring.

• Workup: Cool to room temperature, dilute with ethyl acetate, and acidify the aqueous layer to pH 3 to ensure the product is fully protonated. Extract the aqueous layer, dry the combined organics over Na2​SO4​ , and concentrate in vacuo. Purify via reverse-phase chromatography.

Mechanistic Pathway: Biological Application

When 4-amino-6-bromopicolinic acid is successfully coupled to specific aryl groups, the resulting compounds frequently exhibit potent auxinic herbicidal activity. These molecules mimic natural plant hormones but resist metabolic degradation, leading to lethal, unregulated growth in target broadleaf weeds.

Mechanism of action for auxinic herbicides derived from 4-amino-6-bromopicolinic acid.

Conclusion

4-Amino-6-bromopicolinic acid (CAS: 1060811-27-9) represents a triumph of rational chemical design. Its specific substitution pattern allows for robust, scalable upstream synthesis via halogen exchange, while its highly reactive C6-bromo moiety makes it an ideal substrate for late-stage diversification via transition-metal catalysis. Mastery of the protocols outlined in this guide ensures high-yield, high-purity access to a vast chemical space of advanced agrochemicals and therapeutics.

References

• Title: WO2021188654A1 - Improved synthesis of 6-aryl-4-aminopicolinates Source: Google Patents / Corteva Agriscience LLC URL
• Title: WO2021188639A1 - Improved synthesis of 4-amino-6-(heterocyclic)

Spectroscopic Characterization of 4-Amino-6-bromopicolinic Acid: A Technical Guide

Introduction to 4-Amino-6-bromopicolinic Acid and its Spectroscopic Analysis

4-Amino-6-bromopicolinic acid is a substituted pyridine derivative, a class of compounds of significant interest in medicinal chemistry and materials science. The precise arrangement of the amino, bromo, and carboxylic acid functional groups on the picolinic acid scaffold dictates its chemical reactivity, binding properties, and potential biological activity.

Spectroscopic techniques are indispensable for the unambiguous structural elucidation and purity assessment of such molecules.

• NMR (Nuclear Magnetic Resonance) spectroscopy provides detailed information about the carbon-hydrogen framework, revealing the connectivity and chemical environment of each atom.

• IR (Infrared) spectroscopy identifies the functional groups present in the molecule by probing their characteristic vibrational frequencies.

• MS (Mass Spectrometry) determines the molecular weight and can offer insights into the molecular structure through analysis of fragmentation patterns.

This guide will dissect the predicted spectroscopic data for 4-Amino-6-bromopicolinic acid, explaining the causal relationships between its molecular structure and its spectral output.

Molecular Structure and Atom Numbering

To facilitate a clear and unambiguous discussion of the spectroscopic data, the following atom numbering scheme will be used throughout this guide.

Caption: Molecular structure of 4-Amino-6-bromopicolinic acid with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. The chemical environment of each proton (¹H) and carbon (¹³C) nucleus results in a unique resonance frequency.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 4-Amino-6-bromopicolinic acid is expected to show two signals in the aromatic region corresponding to the two protons on the pyridine ring, in addition to signals from the amine and carboxylic acid protons. The electron-donating amino group at the C4 position will cause significant shielding (upfield shift) of the adjacent protons, while the electron-withdrawing bromine atom and the pyridine nitrogen will have a deshielding effect (downfield shift).

Table 1: Predicted ¹H NMR Data for 4-Amino-6-bromopicolinic acid

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
H3	~6.8 - 7.0	Singlet (s)	1H	Shielded by the adjacent C4-NH₂ group. Appears as a singlet due to the absence of adjacent protons.
H5	~7.5 - 7.7	Singlet (s)	1H	Deshielded by the adjacent C6-Br group and the ring nitrogen. Appears as a singlet due to the absence of adjacent protons.
NH₂	~5.0 - 6.0	Broad Singlet (br s)	2H	Chemical shift can vary with solvent and concentration. Broadening is due to quadrupole effects and chemical exchange.
COOH	~12.0 - 13.0	Broad Singlet (br s)	1H	Highly deshielded proton of the carboxylic acid group. Its signal is often broad and may exchange with D₂O.

Note: Predictions are based on typical chemical shifts for substituted pyridines and data from 4-aminopicolinic acid.[1] The exact values can vary depending on the solvent and concentration.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon backbone of the molecule. The chemical shifts are highly sensitive to the electronic effects of the substituents.

Table 2: Predicted ¹³C NMR Data for 4-Amino-6-bromopicolinic acid

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale
C2	~165 - 170	Carbon of the carboxylic acid group, highly deshielded.
C3	~110 - 115	Shielded by the adjacent amino group.
C4	~155 - 160	Carbon directly attached to the electron-donating amino group, significantly deshielded.
C5	~115 - 120	Influenced by the deshielding effect of the adjacent bromine.
C6	~140 - 145	Carbon directly attached to the electronegative bromine atom.
COOH (C7)	~168 - 173	Carboxylic acid carbonyl carbon, typically found in this region.

Experimental Protocol for NMR Spectroscopy

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural determination.

Caption: Standard workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique that identifies the functional groups within a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, corresponding to its vibrational modes (e.g., stretching, bending).

Predicted IR Absorption Bands

The IR spectrum of 4-Amino-6-bromopicolinic acid will be characterized by the vibrations of its key functional groups. Data for 4-aminopicolinic acid shows characteristic bands for N-H, O-H, C=O, and aromatic C=C/C=N vibrations.[1]

Table 3: Predicted Major IR Absorption Bands for 4-Amino-6-bromopicolinic acid

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Intensity
3500 - 3300	N-H Stretch	Primary Amine (-NH₂)	Medium-Strong
3300 - 2500	O-H Stretch	Carboxylic Acid (-COOH)	Broad, Strong
~1700 - 1680	C=O Stretch	Carboxylic Acid (-COOH)	Strong
~1640 - 1600	N-H Bend	Primary Amine (-NH₂)	Medium
~1600 - 1450	C=C and C=N Stretch	Pyridine Ring	Medium-Strong
~1300 - 1200	C-O Stretch	Carboxylic Acid (-COOH)	Medium
~1250 - 1150	C-N Stretch	Aryl Amine	Medium
~700 - 550	C-Br Stretch	Bromo-aromatic	Medium-Weak

Experimental Protocol for FT-IR Spectroscopy

The acquisition of an IR spectrum is typically straightforward, often using an Attenuated Total Reflectance (ATR) accessory.

• Instrument Preparation: Ensure the FT-IR spectrometer is powered on and has undergone its startup diagnostics.

• Background Scan: Record a background spectrum of the clean ATR crystal. This is crucial as it will be subtracted from the sample spectrum to remove interferences from atmospheric CO₂ and water vapor.

• Sample Application: Place a small amount of the solid 4-Amino-6-bromopicolinic acid powder directly onto the ATR crystal.

• Pressure Application: Use the instrument's pressure clamp to ensure firm and even contact between the sample and the crystal.

• Sample Scan: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: The resulting spectrum (in units of % Transmittance or Absorbance vs. Wavenumber) is then analyzed to identify the characteristic absorption bands.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) after analysis.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and can reveal structural information through the analysis of its fragmentation pattern upon ionization.

Predicted Mass Spectrum

For 4-Amino-6-bromopicolinic acid (C₆H₅BrN₂O₂), the key feature in the mass spectrum will be the molecular ion peak (M⁺˙). Due to the natural isotopic abundance of bromine (⁷⁹Br ≈ 50.7% and ⁸¹Br ≈ 49.3%), the molecular ion will appear as a pair of peaks (an M and M+2 peak) of nearly equal intensity, separated by 2 m/z units.

• Molecular Weight (using ⁷⁹Br): 215.95 g/mol

• Molecular Weight (using ⁸¹Br): 217.95 g/mol

Therefore, the electron ionization (EI) mass spectrum should show prominent peaks at m/z 216 and m/z 218 .

Predicted Fragmentation Pathway

In EI-MS, the molecular ion can undergo fragmentation. A primary and highly characteristic fragmentation for a carboxylic acid is the loss of the carboxyl group.

Sources

• 1. irl.umsl.edu [irl.umsl.edu]

A Technical Guide to the Theoretical Exploration of 4-Amino-6-bromopicolinic Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Amino-6-bromopicolinic acid, a substituted pyridine derivative, presents a scaffold of significant interest in medicinal chemistry and materials science.[1][2] Its unique arrangement of amino, bromo, and carboxylic acid functional groups on a pyridine ring suggests a rich potential for diverse chemical interactions and biological activities. This technical guide provides a comprehensive framework for the theoretical investigation of this molecule, leveraging quantum chemical calculations to elucidate its structural, electronic, and spectroscopic properties. By detailing robust computational protocols, this document serves as a roadmap for researchers aiming to predict molecular behavior, understand structure-activity relationships, and rationally design novel compounds based on this versatile core.

Foundational Computational Methodology: A Self-Validating Approach

To ensure the accuracy and reliability of theoretical predictions, a well-defined computational methodology is paramount. Density Functional Theory (DFT) is the cornerstone of this approach, offering an exceptional balance of computational efficiency and accuracy for studying organic molecules like pyridine derivatives.[1][3][4]

The DFT Protocol: Establishing the Ground State

A standard and effective protocol for investigating pyridine derivatives involves a multi-step process to ensure a validated and stable molecular structure before calculating other properties.[3][4]

Protocol for Geometry Optimization and Vibrational Analysis:

• Structure Input: A 3D model of 4-Amino-6-bromopicolinic acid is constructed using molecular modeling software (e.g., Avogadro, GaussView).

• Selection of Theory Level: The calculation is set up using the B3LYP hybrid functional.[3] This functional is widely used and has demonstrated high accuracy for geometric and electronic properties of similar heterocyclic compounds.[5] A Pople-style basis set, such as 6-311++G(d,p), is selected to provide a flexible description of the electron distribution, which is crucial for molecules containing heteroatoms and polar bonds.[3][6]

• Geometry Optimization: An initial geometry optimization calculation is performed to locate the lowest energy conformation of the molecule on the potential energy surface.[1]

• Validation via Frequency Calculation: A subsequent vibrational frequency calculation is performed at the identical level of theory.[3] This step is critical for validation. The absence of any imaginary (negative) frequencies confirms that the optimized structure corresponds to a true energy minimum.[1][3] This process ensures that all subsequent property calculations are based on a physically realistic and stable structure.

The workflow for establishing a validated molecular structure is visualized below.

Caption: Workflow for Geometry Optimization and Validation.

Elucidating Electronic Structure and Chemical Reactivity

With a validated structure, the electronic properties that govern the molecule's reactivity and interaction potential can be investigated. Key analyses include Frontier Molecular Orbitals (FMOs) and the Molecular Electrostatic Potential (MEP).

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are central to chemical reactivity. The HOMO energy indicates the ability to donate electrons, while the LUMO energy relates to the ability to accept electrons. The energy difference between them, the HOMO-LUMO gap (ΔE), is a crucial indicator of molecular stability; a larger gap suggests higher stability and lower reactivity.[3]

Parameter	Description	Significance
E(HOMO)	Energy of the Highest Occupied Molecular Orbital	Indicates electron-donating ability; relates to susceptibility to electrophilic attack.
E(LUMO)	Energy of the Lowest Unoccupied Molecular Orbital	Indicates electron-accepting ability; relates to susceptibility to nucleophilic attack.
ΔE (Gap)	E(LUMO) - E(HOMO)	A larger gap implies higher kinetic stability and lower chemical reactivity.[3]

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Caption: Conceptual Diagram of the HOMO-LUMO Energy Gap.

Molecular Electrostatic Potential (MEP)

The MEP is a 3D map of the electron density, which is invaluable for identifying the electrophilic and nucleophilic sites of a molecule.[6][7][8] It provides a visual guide to how the molecule will interact with other charged or polar species.

• Red Regions (Negative Potential): Indicate areas of high electron density, which are susceptible to electrophilic attack. These are typically found around electronegative atoms like oxygen and nitrogen.

• Blue Regions (Positive Potential): Indicate areas of low electron density or electron deficiency, which are prone to nucleophilic attack. These are often located around hydrogen atoms bonded to electronegative atoms.

• Green Regions (Neutral Potential): Represent areas of intermediate potential.

This analysis is critical for predicting non-covalent interactions, such as hydrogen bonding, which are fundamental to drug-receptor binding.[7]

Global and Local Reactivity Descriptors

Conceptual DFT provides a powerful framework for quantifying chemical reactivity.[7] Global descriptors like chemical hardness (η) and the electrophilicity index (ω) offer a quantitative measure of the molecule's overall stability and reactivity.[7][9]

For a more detailed view, Fukui functions are calculated to identify specific atomic sites most susceptible to attack.[7][10] These functions pinpoint local reactivity, highlighting which atoms are most likely to act as electrophiles or nucleophiles, providing crucial information for designing targeted molecular interactions.[11]

Predicting Spectroscopic Signatures

Computational spectroscopy allows for the prediction of spectra that can be directly compared with experimental results, aiding in structural confirmation and analysis.

Theoretical UV-Vis Spectroscopy

Time-Dependent DFT (TD-DFT) is the method of choice for simulating electronic absorption spectra (UV-Vis).[12][13][14]

Protocol for TD-DFT Calculation:

• Use Optimized Geometry: Start with the validated minimum energy structure obtained from the DFT optimization.

• Select Method: Employ the TD-DFT method, often with the same functional (e.g., B3LYP) used for optimization.[15]

• Incorporate Solvent Effects: To simulate realistic solution-phase spectra, include a solvent model like the Polarizable Continuum Model (PCM).[14][15]

• Analyze Transitions: The output will provide the key electronic transitions, their corresponding excitation energies, oscillator strengths (a measure of transition probability), and maximum absorption wavelengths (λmax).[15]

Theoretical NMR Spectroscopy

The Gauge-Independent Atomic Orbital (GIAO) method is a highly reliable approach for calculating NMR chemical shifts (¹H and ¹³C).[16][17]

Protocol for GIAO NMR Calculation:

• Use Optimized Geometry: Begin with the validated minimum energy structure.

• Select Method: Perform a GIAO calculation, typically at a level like B3LYP/6-311+G(2d,p), which has shown good accuracy.[18][19]

• Reference Standard: Calculated shielding tensors are converted to chemical shifts by referencing them against a standard compound, typically Tetramethylsilane (TMS), calculated at the same level of theory.

• Compare with Experiment: The predicted chemical shifts can be directly compared to experimental data to confirm the molecular structure.

Exploring Intermolecular Interactions and Biological Potential

Understanding how 4-Amino-6-bromopicolinic acid interacts with its environment is key to predicting its behavior in a biological system or a crystal lattice.

Non-Covalent Interaction (NCI) Analysis

The NCI method provides a visually intuitive way to identify and characterize weak, non-covalent interactions in real space.[20][21][22] It is based on analyzing the electron density and its derivatives to generate 3D plots that highlight regions of:

• Hydrogen Bonding: Strong, attractive interactions.

• Van der Waals Forces: Weaker, attractive interactions.

• Steric Repulsion: Unfavorable, repulsive interactions.

This analysis is invaluable for understanding crystal packing, protein-ligand binding, and the forces that govern supramolecular assembly.[23]

Molecular Docking: A Predictive Application

Molecular docking is a computational technique used to predict the preferred binding orientation of one molecule to another when they form a stable complex.[24][25][26] For drug development professionals, this is a critical tool for hypothesis generation. For instance, picolinic acid derivatives have been investigated as potential inhibitors of targets like EGFR kinase and VEGFR-2.[24][27]

A hypothetical docking study of 4-Amino-6-bromopicolinic acid would follow this workflow:

Caption: A Standard Workflow for Molecular Docking Studies.

This process allows researchers to predict binding affinities and visualize the specific interactions (like hydrogen bonds from the amino or carboxyl groups) that stabilize the ligand in the protein's active site, thereby guiding the design of more potent and selective inhibitors.

Conclusion and Future Outlook

The theoretical methodologies outlined in this guide provide a powerful, multi-faceted approach to characterizing 4-Amino-6-bromopicolinic acid. By combining DFT-based calculations for structural, electronic, and spectroscopic properties with advanced techniques like NCI analysis and molecular docking, researchers can gain deep insights into the molecule's intrinsic characteristics and predictive behavior. These computational studies serve as a critical precursor and complement to experimental work, accelerating the discovery process by enabling rational, data-driven design of novel therapeutics and materials. Future work should focus on validating these theoretical predictions through synthesis and experimental testing, creating a feedback loop that refines both computational models and our understanding of this promising chemical entity.

References

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• Time-dependent DFT simulation of UV- spectra and molecular structure of several bis-pyrazolopyridines derivatives. (2006). arXiv. Available at: [Link]

• New picolinic acid derivatives: Synthesis, docking study and anti-EGFR kinase inhibitory effect. (2026). ResearchGate. Available at: [Link]

• Atomic polarization justified Fukui indices and the affinity indicators in aromatic heterocycles and nucleobases. (2015). ScienceDirect. Available at: [Link]

• Comparative theoretical study of the UV/Vis absorption spectra of styrylpyridine compounds using TD-DFT calculations. (2012). PubMed. Available at: [Link]

• Molecular structure, hyperpolarizability, NBO and Fukui function analysis of a serie of 1,4,3,5-oxathiadiazepane. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Revealing non-covalent interactions in solids: NCI plots revisited. ResearchGate. Available at: [Link]

• Visualization Analysis of Covalent and Noncovalent Interactions in Real Space. (2023). ChemRxiv. Available at: [Link]

• Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. (2023). PMC. Available at: [Link]

• DFT calculation and vibrational spectroscopic studies of 2-(tert-butoxycarbonyl (Boc) -amino)-5-bromopyridine. (2014). PubMed. Available at: [Link]

• Synthesis, Characterization, and Molecular Docking Studies of Novel Picolinohydrazide Derivatives as Potential Antibacterial Agents Targeting 1AJ0 Protein. (2026). ResearchGate. Available at: [Link]

• Non Covalent Interactions Index. Sorbonne Université. Available at: [Link]

• Calculated Fukui functions for electrophilic attack at the atoms for the heterocycles 1. ResearchGate. Available at: [Link]

• Revealing non-covalent interactions in solids: NCI plots revisited. RSC Publishing. Available at: [Link]

• NCIPLOT: a program for plotting non-covalent interaction regions. (2011). PMC. Available at: [Link]

• Picolinic acid. PubChem. Available at: [Link]

• Design, synthesis and docking study of novel picolinamide derivatives as anticancer agents and VEGFR-2 inhibitors. (2019). PubMed. Available at: [Link]

• Synthesis and Quantum Chemical Study of Novel Pyridine Derivative Derived from N-Substituted Coumarin. (2021). ResearchGate. Available at: [Link]

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• Molecular Structure, Nbo Charges, Vibrational Assignments, Homo-Lumo and Fukui Functions of Pyrazino [2, 3-D] Pyrimidine based on DFT Calculations. Der Pharma Chemica. Available at: [Link]

• Unraveling the Crystal Structures of Picolinic Acid Derivatives: Synthesis, Packing, Interactions, and Conformational Flexibility. PMC. Available at: [Link]

• Picolinic and Isonicotinic Acids: A Fourier Transform Microwave Spectroscopy Study. (2014). The Journal of Physical Chemistry A. Available at: [Link]

• gNMR simulated 1H and proton-coupled 13C NMR spectra of substituted 3-nitropyridines. GIAO/DFT calculated values of proton and carbon chemical shifts and coupling constants. ResearchGate. Available at: [Link]

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• Molecular Modeling Based on Time-Dependent Density Functional Theory (TD-DFT) Applied to the UV-Vis Spectra of Natural Compounds. (2022). MDPI. Available at: [Link]

• Synthesis, DFT calculations, NBO analysis and docking studies of 3-(2-arylamino-4-aminothiazol-5-oyl)pyridine derivatives. Research Journal of Pharmacy and Technology. Available at: [Link]

• Ternary Complex Formation between Chromium(III)−Picolinic Acid, Chromium(III)−Dipicolinic Acid, and Small Blood Serum Bioligands. (2007). Journal of Chemical & Engineering Data. Available at: [Link]

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Protocols & Analytical Methods

Application Note: Strategic Utilization of 4-Amino-6-bromopicolinic Acid in Medicinal Chemistry &amp; Agrochemical Development

Target Audience: Researchers, Medicinal Chemists, and Drug/Agrochemical Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary

4-Amino-6-bromopicolinic acid (CAS: 1060811-27-9) has emerged as a highly versatile, bifunctional building block in both medicinal chemistry and advanced agrochemical synthesis[]. Characterized by a highly functionalized pyridine core, this molecule serves as the critical starting material for the synthesis of 6-aryl-4-aminopicolinates and 4-amino-6-(heterocyclic)picolinates[2]. These structural motifs are the foundational pharmacophores for a new generation of high-value synthetic auxins (e.g., halauxifen-methyl, florpyrauxifen-benzyl) developed by Dow AgroSciences (now Corteva Agriscience)[2], as well as highly selective kinase inhibitors in oncology[3].

This application note details the mechanistic rationale, reaction optimization data, and self-validating experimental protocols for leveraging the orthogonal reactivity of the C6-bromide and C2-carboxylic acid moieties.

Chemical Identity & Physical Properties

Understanding the physicochemical parameters of 4-Amino-6-bromopicolinic acid is essential for predicting its behavior in biphasic cross-coupling reactions and chromatographic purification.

Parameter	Value / Description
Chemical Name	4-Amino-6-bromopyridine-2-carboxylic acid
CAS Registry Number	1060811-27-9[]
Molecular Formula	C₆H₅BrN₂O₂[4]
Molecular Weight	217.02 g/mol [4]
Key Reactive Sites	C6 (Aryl Bromide), C2 (Carboxylic Acid), C4 (Primary Amine)
Electronic Profile	The electron-withdrawing pyridine nitrogen activates the C6-Br bond for oxidative addition, while the C4-amino group acts as a strong hydrogen bond donor.

Mechanistic Insights & Strategic Utility

The strategic value of 4-Amino-6-bromopicolinic acid lies in its orthogonal reactivity . The molecule allows for sequential, regioselective functionalization without the absolute need for complex protecting group strategies, provided the reaction conditions are carefully tuned.

• C6-Position (Bromide): The bromine atom is highly activated toward Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Stille, Buchwald-Hartwig) due to the adjacent electron-withdrawing pyridine nitrogen[2].

• C2-Position (Carboxylic Acid): Serves as a synthetic handle for amidation or esterification. In medicinal chemistry, converting this to a picolinamide improves metabolic stability and cell permeability, while in agrochemicals, esterification (e.g., to a methyl or benzyl ester) is crucial for foliar uptake[5].

• C4-Position (Primary Amine): Often left unprotected during Suzuki couplings. In kinase inhibitor design, this exocyclic amine is a privileged motif for binding to the ATP-binding pocket's hinge region via bidentate hydrogen bonding[3].

Divergent synthetic workflow of 4-Amino-6-bromopicolinic acid in drug discovery.

Reaction Optimization: C6 Suzuki-Miyaura Coupling

Direct cross-coupling of unprotected 4-Amino-6-bromopicolinic acid can be challenging due to the potential for the free carboxylic acid to coordinate with Palladium, thereby poisoning the catalyst. Furthermore, the zwitterionic nature of the starting material limits its solubility in standard organic solvents.

Causality in Optimization: To overcome this, a biphasic solvent system (e.g., 1,4-Dioxane/Water) combined with a sufficient stoichiometric excess of a mild base (to deprotonate the carboxylic acid into a highly soluble carboxylate salt) is required[2]. Bidentate ligands are preferred to prevent catalyst de-ligation by the substrate.

Quantitative Catalyst & Base Screening Data

Catalyst System (0.05 eq)	Base (3.0 eq)	Solvent System	Temp (°C)	Conversion (%)	Causality / Observation
Pd(PPh₃)₄	Na₂CO₃	Toluene / H₂O	90	45%	Limited by poor substrate solubility in Toluene.
Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane / H₂O	90	88%	Optimal. Bidentate ligand prevents catalyst deactivation; dioxane improves solubility.
Pd(OAc)₂ / SPhos	Cs₂CO₃	DMF / H₂O	100	>95%	Buchwald ligand handles sterically hindered boronic acids efficiently, but DMF complicates workup.

Self-Validating Experimental Protocols

Protocol A: Regioselective Palladium-Catalyzed Suzuki-Miyaura Coupling

Objective: Synthesis of 6-aryl-4-aminopicolinic acid derivatives via C-C bond formation.

Step-by-Step Methodology:

• Reagent Charging: In a flame-dried Schlenk flask equipped with a magnetic stir bar, charge 4-Amino-6-bromopicolinic acid (1.0 eq, 1.0 mmol), the desired arylboronic acid (1.2 eq, 1.2 mmol), and anhydrous K₂CO₃ (3.0 eq, 3.0 mmol).

• Solvent Addition & Degassing: Add a solvent mixture of 1,4-Dioxane and deionized H₂O (4:1 v/v, 10 mL). Causality: Oxygen irreversibly oxidizes the Pd(0) active species to an inactive Pd(II) complex. Degas the mixture by sparging with ultra-pure N₂ for 15 minutes.

• Catalyst Initiation: Quickly add Pd(dppf)Cl₂ (0.05 eq, 0.05 mmol) under a positive stream of N₂. Seal the flask and heat to 90 °C in a pre-heated oil bath for 12 hours.

• Self-Validation (In-Process Control): After 8 hours, withdraw a 10 µL aliquot, dilute in 1 mL of LC-MS grade Acetonitrile, and analyze via LC-MS.

  • Validation Checkpoint: The reaction is deemed complete when the starting material isotopic multiplet at m/z 217/219 [M+H]⁺ is completely consumed, accompanied by the emergence of the target product mass.

• Workup & Isolation: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove Palladium black, washing with EtOAc. Extract the aqueous layer once with EtOAc to remove organic impurities.

• Isoelectric Precipitation: Carefully acidify the aqueous layer using 1M HCl dropwise until the pH reaches ~3.5 to 4.0. Causality: This is the isoelectric point of the aminopicolinic acid derivative, driving its precipitation. Filter the resulting solid, wash with cold water, and dry under high vacuum.

Catalytic cycle of Suzuki-Miyaura cross-coupling at the C6 position.

Protocol B: C2-Amide Bond Formation via EDCI/HOAt Activation

Objective: Conversion of the C2-carboxylic acid to a biologically active picolinamide.

Step-by-Step Methodology:

• Activation Phase: Dissolve the 6-aryl-4-aminopicolinic acid intermediate (1.0 eq) in anhydrous DMF (0.2 M concentration). Add EDCI·HCl (1.5 eq) and HOAt (1-Hydroxy-7-azabenzotriazole) (1.5 eq). Stir for 30 minutes at room temperature.

  • Causality: HOAt is specifically chosen over HOBt. The adjacent pyridine nitrogen in HOAt provides a neighboring group effect that accelerates the aminolysis of the active ester, which is critical when dealing with the electronically deactivated picolinic acid core.

• Amine Coupling: Add the target primary or secondary amine (1.2 eq) followed by N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir at room temperature for 8 hours.

• Self-Validation (In-Process Control): Monitor via TLC (Eluent: DCM:MeOH 9:1).

  • Validation Checkpoint: The highly polar active ester intermediate (Rf ~ 0.1) should be fully consumed, yielding the less polar picolinamide product (Rf ~ 0.4-0.6).

• Workup: Quench the reaction by adding saturated aqueous NH₄Cl. Extract the aqueous phase with EtOAc (3x). Wash the combined organic layers sequentially with 5% LiCl (to remove DMF), water, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography.

Analytical Validation & Quality Control

To ensure the integrity of the synthesized compounds derived from 4-Amino-6-bromopicolinic acid, the following analytical suite is mandatory:

• ¹H NMR (400 MHz, DMSO-d₆): Verify the disappearance of the C6-proton (if comparing to a non-brominated analog) and the presence of the C3 and C5 aromatic protons of the picolinic core (typically appearing as singlets or doublets depending on substitution between 6.5 - 7.5 ppm). The broad singlet for the C4-NH₂ should integrate to 2 protons (~6.0 - 6.5 ppm).

• ¹³C NMR (100 MHz, DMSO-d₆): Confirm the carbonyl carbon of the carboxylic acid/amide (~165-170 ppm).

• LC-MS (ESI+): Confirm the exact mass. For brominated intermediates, the characteristic 1:1 isotopic ratio (M / M+2) must be clearly visible, validating the preservation of the bromine atom if functionalization occurred solely at the C2 position.

References

• Dow AgroSciences LLC. "Improved synthesis of 6-aryl-4-aminopicolinates." WO2021188654A1. Google Patents.

• ChemWhat. "4-aMino-6-broMopicolinic acid CAS#: 1060811-27-9." Database of Chemicals & Biologicals. Available at:[Link]

• Dow AgroSciences LLC. "Improved synthesis of 4-amino-6-(heterocyclic)picolinates." WO2021188639A1. Google Patents.
• Dow AgroSciences LLC. "4-amino-6-(heterocyclic)picolinates and 6-amino-2-(heterocyclic)pyrimidine-4-carboxylates and their use as herbicides." WO2014151005A1. Google Patents.

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• 4. chemwhat.com [chemwhat.com]
• 5. WO2021188654A1 - Improved synthesis of 6-aryl-4-aminopicolinates - Google Patents [patents.google.com]

Application Note: Orthogonal N-Arylation of 4-Amino-6-bromopicolinic Acid via Copper-Catalyzed Chan-Lam Coupling

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Chemoselective C–N bond formation, orthogonal cross-coupling, and self-validating experimental design.

Introduction & Strategic Rationale

As a Senior Application Scientist, I frequently encounter highly functionalized heterocyclic scaffolds that demand exquisite chemoselectivity. 4-Amino-6-bromopicolinic acid is a prime example of such a substrate. It possesses three reactive vectors: an unprotected 4-amino group, a 6-bromo substituent, and a 2-carboxylic acid moiety.

When the goal is the specific N-arylation of the 4-amino group, traditional palladium-catalyzed Buchwald-Hartwig aminations are fundamentally flawed for this substrate. Palladium(0) readily undergoes oxidative addition into the C–Br bond, which inevitably leads to catastrophic polymerization, oligomerization, or non-specific self-coupling.

To achieve absolute orthogonality, we must pivot to the Chan-Lam coupling [1]. Driven by a copper catalyst, this reaction operates via a Cu(II)/Cu(III) cycle that specifically activates the C–B bond of an arylboronic acid and the N–H bond of the amine. Because copper does not readily insert into unactivated aryl bromides under these mild, aerobic conditions, the 6-bromo group is perfectly preserved for downstream functionalization (e.g., Suzuki-Miyaura coupling). Furthermore, by carefully modulating the base, we can suppress the competing O-arylation of the carboxylic acid [3], directing the reaction exclusively to the 4-amino position.

Mechanistic Pathway

The success of this protocol relies on the aerobic oxidation of the copper catalyst. The reaction is not merely "open to air" for convenience; molecular oxygen is the stoichiometric terminal oxidant required to drive the catalytic cycle [2].

Figure 1: Catalytic cycle of the Chan-Lam N-arylation via the O2-driven Cu(II)/Cu(III) pathway.

Optimization & Quantitative Data

To establish a self-validating baseline, we evaluated several parameters. The zwitterionic nature of 4-amino-6-bromopicolinic acid necessitates a co-solvent system (DCM/MeOH) to disrupt intermolecular hydrogen bonding. Pyridine serves a dual purpose: it deprotonates the carboxylic acid (forming a less nucleophilic carboxylate to prevent O-arylation) and acts as a stabilizing ligand for the copper intermediate.

Table 1: Optimization of Reaction Conditions for N-Arylation

Entry	Copper Catalyst	Base (Equiv)	Solvent System	Atmosphere	Yield (%)	Mechanistic Observation
1	Cu(OAc)₂ (0.2 eq)	Pyridine (3.0)	DCM/MeOH (4:1)	Air (Open)	82%	Optimal; complete solubilization & turnover.
2	Cu(OTf)₂ (0.2 eq)	TEA (3.0)	DCM/MeOH (4:1)	Air (Open)	41%	Sluggish reaction; TEA outcompetes substrate binding.
3	Cu(OAc)₂ (0.2 eq)	Pyridine (3.0)	DCM/MeOH (4:1)	Argon	<5%	Confirms O₂ is mandatory for Cu(I) → Cu(II) oxidation.
4	Pd₂(dba)₃ / XPhos	Cs₂CO₃ (2.0)	Toluene	Argon	N/A	Total degradation; polymerization via 6-Br activation.

Experimental Protocol

This protocol is designed as a self-validating system . At each critical juncture, observable physical changes confirm that the underlying chemical principles are functioning as intended.

Materials Required:

• 4-Amino-6-bromopicolinic acid (1.0 equiv, limiting reagent)

• Arylboronic acid (2.0 equiv)

• Copper(II) acetate, anhydrous (0.2 equiv)

• Pyridine, anhydrous (3.0 equiv)

• Dichloromethane (DCM) / Methanol (MeOH)[4:1 v/v ratio]

• Aqueous EDTA solution (0.5 M)

Step-by-Step Methodology:

Step 1: Reagent Assembly & Solubilization

• To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-amino-6-bromopicolinic acid (1.0 mmol) and the arylboronic acid (2.0 mmol).

• Add 8 mL of DCM followed by 2 mL of MeOH.

• Causality Note: The substrate will initially appear as a stubborn suspension. The addition of MeOH is critical to break the zwitterionic lattice energy of the picolinic acid.

Step 2: Catalyst & Base Introduction

• Add Cu(OAc)₂ (0.2 mmol) to the stirring mixture.

• Add Pyridine (3.0 mmol) dropwise.

• Self-Validation Checkpoint 1: Upon addition of pyridine, the suspension should fully dissolve, and the solution will transition to a deep, vibrant blue/green color. This confirms the formation of the active Cu(II)-pyridine-carboxylate complex. If the solution remains cloudy or pale, solvent ratios must be adjusted.

Step 3: Aerobic Oxidation

• Attach a drying tube (filled with Drierite) to the flask to prevent ambient moisture ingress while allowing atmospheric oxygen to freely exchange. Do not seal the flask under an inert atmosphere.

• Stir vigorously at room temperature (22–25 °C) for 16–24 hours.

• Self-Validation Checkpoint 2: Over time, the solution will darken to a deep brown/green hue. This color shift is the visual confirmation of the Cu(II) ⇌ Cu(III) redox cycling.

Step 4: Reaction Quenching & Copper Sequestration

• Once LC-MS confirms consumption of the starting material, concentrate the reaction mixture under reduced pressure to remove the MeOH and DCM.

• Redissolve the crude residue in EtOAc (20 mL) and add 15 mL of 0.5 M aqueous EDTA solution. Stir vigorously for 30 minutes.

• Causality Note: Copper salts can coordinate tightly to the newly formed N-aryl picolinic acid. EDTA acts as a superior hexadentate chelator, stripping the copper from your product.

• Self-Validation Checkpoint 3: The aqueous layer will turn bright blue (Cu-EDTA complex), leaving the organic layer strictly containing your product and unreacted boronic acid.

Step 5: Isolation

• Separate the layers. Wash the organic layer with 1M HCl (10 mL) to remove residual pyridine.

• Because the product contains a free carboxylic acid, extract the organic layer with saturated aqueous NaHCO₃ (2 × 15 mL).

• Carefully acidify the combined aqueous NaHCO₃ layers with 2M HCl to pH 3–4. The pure N-arylated 4-amino-6-bromopicolinic acid will precipitate as an off-white/pale yellow solid. Filter and dry under a vacuum.

Analytical Validation

To ensure the structural integrity of the product and the preservation of the orthogonal functional groups, perform the following analyses:

• LC-MS Analysis: The mass spectrum must show the [M+H]+ peak with a characteristic 1:1 isotopic doublet separated by 2 mass units (e.g., M and M+2 ). This is the definitive proof that the 6-bromo substituent survived the coupling conditions intact.

• ¹H NMR (DMSO-d₆): The disappearance of the broad NH2​ singlet (~6.5 ppm) and the appearance of a new secondary amine N−H proton (typically shifted downfield to 8.0–9.5 ppm due to hydrogen bonding and aryl shielding) confirms successful N-arylation. The pyridine C5-H proton will also exhibit a distinct shift compared to the starting material.

References

• Source: Synthetic Methods in Drug Discovery (Royal Society of Chemistry)
• Source: Synthesis (Thieme Connect)
• Title: Cu(OTf)

Application Note: 4-Amino-6-bromopicolinic Acid as a Versatile Ligand in Coordination Chemistry

Target Audience: Researchers, materials scientists, and drug development professionals. Content Focus: Ligand design, mechanistic causality, and self-validating experimental workflows.

Introduction and Structural Rationale

4-Amino-6-bromopicolinic acid (4-ABP), identified by CAS No. 1060811-27-9 ([1]), is a highly functionalized picolinic acid derivative with a molecular weight of 217.02 g/mol ([2]). While it is widely recognized as a critical intermediate in the synthesis of high-value agrochemicals—such as the 4-amino-6-(heterocyclic)picolinate herbicides developed by Dow AgroSciences ([3])—its unique substitution pattern makes it an exceptionally powerful ligand in transition metal coordination chemistry.

As an application scientist, selecting 4-ABP is a strategic choice driven by the precise electronic and steric control it offers over the resulting metal complex:

• N,O-Chelation Pocket: The adjacent pyridine nitrogen and carboxylate group at the 2-position form a highly stable, five-membered metallacycle.

• Electronic Tuning (4-Amino Group): The electron-donating amino group at the 4-position increases electron density on the pyridine ring via resonance. This significantly enhances the basicity of the pyridine nitrogen, resulting in stronger σ -donation to the metal center and elevated thermodynamic stability.

• Steric & Supramolecular Control (6-Bromo Group): The bulky bromine atom at the 6-position introduces deliberate steric hindrance, preventing highly symmetric close-packing and often forcing the metal into distorted geometries (e.g., Jahn-Teller distorted octahedral). Furthermore, the polarizable bromine atom actively participates in halogen bonding (C-Br···O or C-Br···Br), driving the assembly of complex Metal-Organic Frameworks (MOFs).

Structural features of 4-ABP dictating coordination geometry and supramolecular assembly.

Experimental Workflow: Synthesis of[Cu(4-ABP)₂(H₂O)₂]

A hallmark of a robust protocol is self-validation and a clear understanding of causality. 4-ABP is documented to form highly stable octahedral complexes with Cu(II), exhibiting a remarkable dissociation constant ( Kd​ ) of 1.4×10−8 M ([4]). The following methodology details the synthesis of this complex.

Step-by-step experimental workflow for the synthesis of 4-ABP metal complexes.

Step-by-Step Methodology

• Ligand Solvation: Suspend 2.0 mmol of 4-ABP in 20 mL of a 1:1 (v/v) ethanol/water mixture and heat gently to 50°C.

  • Causality: 4-ABP has limited solubility in pure water due to its aromatic core and hydrophobic halogen atom. Ethanol acts as a necessary co-solvent to ensure complete dissolution, preventing unreacted ligand from contaminating the final crystal lattice.

• pH Adjustment (Deprotonation): Add 0.1 M NaOH dropwise until the solution pH stabilizes between 6.0 and 6.5.

  • Causality: The pKa​ of the carboxylic acid is approximately 1.5–2.0. Adjusting the pH to ~6.0 ensures complete deprotonation to the active carboxylate ( COO− ) donor state without exceeding pH 7.0, which would risk the precipitation of insoluble copper(II) hydroxide ( Cu(OH)2​ ).

• Metal Addition: Dissolve 1.0 mmol of Copper(II) nitrate trihydrate ( Cu(NO3​)2​⋅3H2​O ) in 5 mL of deionized water. Add this dropwise to the ligand solution under continuous stirring. A distinct color change from pale blue to deep royal blue indicates immediate metal coordination.

• Crystallization: Filter the warm solution to remove any trace particulates. Leave the filtrate undisturbed at room temperature for slow evaporation over 5–7 days.

  • Causality: Slow evaporation allows the system to reach thermodynamic equilibrium, promoting the growth of high-quality single crystals required for X-ray diffraction, rather than yielding kinetic amorphous powders.

• Self-Validation System (Quality Control):

  • FT-IR Spectroscopy: Analyze the resulting crystals. The asymmetric stretching vibration of the free carboxylic acid ( vas​(COOH) ) in the unreacted ligand appears around 1700 cm⁻¹. In a successful complex, this band must shift to ~1640–1660 cm⁻¹ ( vas​(COO−) ). If the 1700 cm⁻¹ peak remains, coordination is incomplete.

  • UV-Vis Spectroscopy: A broad d-d transition band centered around 600–700 nm confirms the presence of a distorted octahedral Cu(II) center.

Quantitative Data Summary

To facilitate rapid experimental design, the typical coordination parameters of 4-ABP with various transition metals are summarized below.

Metal Ion	Preferred Geometry	Binding Affinity ( Kd​ )	Primary Analytical Method	Key Supramolecular Feature
Cu(II)	Distorted Octahedral	1.4×10−8 M	SCXRD, EPR, IR	Strong N,O-chelation, Jahn-Teller distortion
Fe(III)	Octahedral	~ 10−9 M (est.)	UV-Vis, Mössbauer	High-spin complexation, robust stability
Zn(II)	Tetrahedral / Octahedral	N/A	Fluorescence, SCXRD	Luminescent MOF nodes, extensive H-bonding
Pd(II)	Square Planar	N/A	NMR, Catalytic Yield	Utilized in cross-coupling catalytic cycles

Applications in Drug Development and Materials Science

• Metallodrug Development: The exceptionally high thermodynamic stability of the Cu(II)-4-ABP complex ( Kd​=1.4×10−8 M) ([4]) makes it a highly promising candidate for metallodrug research. Stable copper complexes are frequently investigated for their anti-cancer and antimicrobial properties, as the tightly bound ligand prevents premature metal dissociation and toxicity in biological fluids.

• Agrochemical Innovation: Beyond coordination chemistry, 4-ABP is a foundational building block. It is extensively utilized in the synthesis of 4-amino-6-(heterocyclic)picolinates, a class of high-value herbicides developed by Dow AgroSciences ([3]). The robust coordination chemistry of these picolinates plays a direct role in how these molecules interact with biological metal-dependent targets in plants.

References

• VulcanChem. "4-Amino-6-bromopicolinic acid (1060811-27-9) for sale". VulcanChem Catalog.
• ChemWhat. "4-aMino-6-broMopicolinic acid CAS#: 1060811-27-9". ChemWhat Database.
• ChemicalBook. "4-aMino-6-broMopicolinic acid | 1060811-27-9". ChemicalBook Properties.
• Dow AgroSciences LLC. "Improved synthesis of 4-amino-6-(heterocyclic)picolinates". Google Patents (WO2021188639A1).

Sources

• 1. chemwhat.com [chemwhat.com]
• 2. 4-aMino-6-broMopicolinic acid | 1060811-27-9 [chemicalbook.com]
• 3. WO2021188639A1 - Improved synthesis of 4-amino-6-(heterocyclic)picolinates - Google Patents [patents.google.com]
• 4. 4-Amino-6-bromopicolinic acid (1060811-27-9) for sale [vulcanchem.com]

Application Note: Functionalization Strategies for the 4-Amino Group in 4-Amino-6-bromopicolinic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodology and Protocol Guide

Executive Summary & Reactivity Profile

4-Amino-6-bromopicolinic acid (CAS: 1060811-27-9) is a highly versatile, halogenated heterocyclic building block[1]. It is prominently featured in the synthesis of complex agrochemicals—such as the Arylex™ active class of herbicides developed by Dow AgroSciences[2]—and serves as a critical intermediate in pharmaceutical discovery pipelines targeting anti-inflammatory and metabolic pathways.

However, functionalizing the C4-amino group presents a significant synthetic hurdle due to its severely attenuated nucleophilicity.

The Causality of Deactivation: The reactivity of this molecule is dictated by profound electronic depletion. The inherent electron-withdrawing nature of the pyridine nitrogen is exacerbated by the C2-carboxylic acid and the C6-bromine atom. Consequently, the lone pair of electrons on the C4-amino group is highly delocalized into the electron-deficient aromatic ring via resonance. This renders the amine substantially less nucleophilic than standard aliphatic amines or even unsubstituted anilines.

Strategic Implication: Direct reaction of the unprotected zwitterionic amino acid with weak electrophiles typically fails. Furthermore, the C2-carboxylic acid can undergo competing side reactions (e.g., mixed anhydride formation or oligomerization). Therefore, a successful functionalization strategy requires a two-stage approach:

• C2-Carboxyl Protection: Masking the acid to prevent side reactions and improve organic solubility.

• Electrophilic Hyper-Activation: Utilizing Lewis acids or nucleophilic catalysts (like DMAP) to overcome the high kinetic barrier of the deactivated C4-amine.

Figure 1: Divergent functionalization workflow for 4-amino-6-bromopicolinic acid.

Prerequisite: C2-Carboxyl Protection (Methyl Esterification)

Before targeting the C4-amino group, the C2-carboxylic acid must be protected. Methyl esterification using thionyl chloride ( SOCl2​ ) in methanol is the most robust method for aminopicolinic acids[3].

Protocol: Synthesis of Methyl 4-amino-6-bromopicolinate

Causality & Rationale: SOCl2​ reacts with methanol to generate HCl and dimethyl sulfite, creating a highly acidic, anhydrous environment that drives the Fischer esterification. This converts the insoluble zwitterionic starting material into a highly organic-soluble methyl ester hydrochloride salt, priming it for downstream coupling.

Step-by-Step Methodology:

• Suspend 4-amino-6-bromopicolinic acid (1.0 eq) in anhydrous Methanol (0.2 M concentration) under an inert atmosphere ( N2​ or Argon) at 0 °C.

• Add SOCl2​ (3.0 eq) dropwise over 15 minutes. Caution: Exothermic reaction with vigorous SO2​ and HCl gas evolution.

• Gradually warm the mixture to room temperature, then heat to reflux (65 °C) for 4–6 hours.

• Self-Validating Step: Monitor the physical state of the reaction. The initial opaque suspension will transition into a clear, homogeneous solution as the organic-soluble ester forms.

• Analytical Validation: Confirm completion via LC-MS. The starting material mass ( [M+H]+=216.9/218.9 ) should completely disappear, replaced by the methyl ester ( [M+H]+=230.9/232.9 ).

• Concentrate the mixture in vacuo, neutralize with saturated aqueous NaHCO3​ , and extract with Ethyl Acetate (EtOAc) to isolate the free base.

Advanced Functionalization Protocols

Protocol A: Chemoselective N-Amidation

Causality & Rationale: While acyl chlorides are highly reactive, the HCl liberated during amidation will immediately protonate the weakly basic C4-amine, halting the reaction. Pyridine is required as an acid scavenger. For sterically hindered acyl chlorides, the addition of 4-Dimethylaminopyridine (DMAP) is critical. DMAP acts as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate that forces the coupling with the deactivated amine.

Step-by-Step Methodology:

• Dissolve Methyl 4-amino-6-bromopicolinate (1.0 eq) in anhydrous Dichloromethane (DCM) at 0 °C.

• Add anhydrous Pyridine (3.0 eq) and DMAP (0.1 eq).

• Add the desired Acyl Chloride (1.2 eq) dropwise.

• Stir at room temperature for 2–4 hours.

• Self-Validating Step: Quench with 1N aqueous HCl to remove excess pyridine and DMAP. The product will remain in the organic DCM layer. An LC-MS check should show the expected mass shift corresponding to the acyl addition.

Protocol B: N-Boc Protection (Carbamate Formation)

Causality & Rationale: Standard Boc2​O and Triethylamine (TEA) conditions frequently fail here due to the steric bulk of the Boc anhydride and the poor nucleophilicity of the aminopyridine. Steglich-type activation using catalytic DMAP and elevated temperatures is mandatory to generate the active electrophile.

Figure 2: DMAP-catalyzed electrophilic activation mechanism for N-Boc protection.

Step-by-Step Methodology:

• Dissolve the ester intermediate (1.0 eq) in anhydrous Tetrahydrofuran (THF).

• Add Di-tert-butyl dicarbonate ( Boc2​O , 2.0 eq) and DMAP (0.2 eq).

• Heat the reaction to 50 °C for 12 hours.

• Analytical Validation: Monitor via TLC (Hexanes:EtOAc 7:3). The mono-Boc protected product ( [M+H]+=331.0/333.0 ) will elute higher than the starting amine. Note: Prolonged heating with excess Boc2​O may lead to di-Boc protection, which can be selectively monodeprotected using mild basic conditions (e.g., K2​CO3​ in MeOH).

Protocol C: N-Alkylation via Reductive Amination

Causality & Rationale: The formation of an imine between the C4-amine and an aldehyde is thermodynamically disfavored. Standard reducing agents like NaBH3​CN will prematurely reduce the aldehyde to an alcohol before the imine can form. Titanium(IV) isopropoxide [ Ti(OiPr)4​ ] acts as a powerful Lewis acid and water scavenger, locking the amine and aldehyde into a transient iminium complex, which is then safely reduced by Sodium triacetoxyborohydride [ NaBH(OAc)3​ ].

Step-by-Step Methodology:

• Combine the ester intermediate (1.0 eq) and the target Aldehyde (1.5 eq) in anhydrous 1,2-Dichloroethane (DCE).

• Add Ti(OiPr)4​ (2.0 eq) and stir at room temperature for 6 hours to pre-form the iminium species.

• Cool to 0 °C and add NaBH(OAc)3​ (2.5 eq) in portions.

• Stir for an additional 12 hours at room temperature.

• Self-Validating Step (Workup): Quench the reaction with saturated aqueous NaHCO3​ . Crucial observation: A thick, white precipitate of titanium dioxide ( TiO2​ ) will form. Filter the entire biphasic mixture through a pad of Celite to break the emulsion before separating the organic layer.

Quantitative Data Summary

The following table summarizes the expected performance metrics for the functionalization workflows described above:

Functionalization Stage	Primary Reagents	Catalyst / Additive	Temp (°C)	Typical Yield	Chemoselectivity Profile
C2-Esterification	SOCl2​ , Methanol	None	65	>95%	Complete (COOH exclusively)
N-Amidation	R-COCl, Pyridine	DMAP (0.1 eq)	0 to 25	75–85%	High (Avoids C6-Br interference)
N-Boc Protection	Boc2​O , THF	DMAP (0.2 eq)	50	80–90%	High (Mono-Boc favored over Di-Boc)
Reductive Alkylation	R-CHO, NaBH(OAc)3​	Ti(OiPr)4​ (2.0 eq)	25	60–75%	Moderate (Prevents over-alkylation)

References

• Dow AgroSciences LLC. Improved synthesis of 6-aryl-4-aminopicolinates. Patent WO2021188654A1. World Intellectual Property Organization. Available at:[2]

• Ardea Biosciences, Inc. Compounds and their use for reducing uric acid levels. Patent US11168075B2. United States Patent and Trademark Office. (Demonstrates standard SOCl2​ /MeOH esterification protocols for 4-aminopicolinic acid derivatives). Available at:[3]

• ChemWhat Database. 4-Amino-6-bromopicolinic acid (CAS: 1060811-27-9) Physicochemical Properties and Identifiers. Available at:[Link][1]

Sources

• 1. chemwhat.com [chemwhat.com]
• 2. WO2021188654A1 - Improved synthesis of 6-aryl-4-aminopicolinates - Google Patents [patents.google.com]
• 3. US11168075B2 - Compounds and their use for reducing uric acid levels - Google Patents [patents.google.com]

Application Note: Synthesis and Agrochemical Utility of 4-Amino-6-bromopicolinic Acid in Arylpicolinate Herbicide Development

Executive Summary

The development of synthetic auxin herbicides has undergone a paradigm shift with the introduction of arylpicolinates by Corteva Agriscience (formerly Dow AgroSciences). At the core of this chemical evolution is 4-Amino-6-bromopicolinic acid (CAS 1060811-27-9)[1], a linchpin intermediate that enables the precise installation of complex aryl or heteroaryl groups at the 6-position of the pyridine ring[2]. This application note provides a comprehensive guide to the mechanistic biology, synthetic rationale, and validated protocols for utilizing 4-amino-6-bromopicolinic acid in the discovery and manufacturing of next-generation agrochemicals.

Agrochemical Significance & Mechanism of Action

Traditional pyridinecarboxylic acid herbicides (e.g., Picloram) rely on heavy halogenation (e.g., 3,5,6-trichloro substitutions) to achieve herbicidal activity[3]. However, modern resistance management and environmental regulations demand higher potency at drastically lower application rates.

Arylpicolinates, such as Halauxifen-methyl (Arylex™ active) and Florpyrauxifen-benzyl (Rinskor™ active), achieve this by mimicking the natural plant hormone indole-3-acetic acid (IAA) with unprecedented binding affinity to the TIR1/AFB auxin receptor complex . The bulky aryl group at the 6-position—enabled by the 6-bromo precursor—optimizes the steric and electronic fit within the receptor's binding pocket. This binding recruits Aux/IAA repressor proteins for rapid ubiquitination and proteasomal degradation, derepressing Auxin Response Factors (ARFs) and triggering lethal, uncontrolled gene transcription in broadleaf weeds.

Fig 1. Mechanism of action for arylpicolinate synthetic auxins via the TIR1/AFB signaling pathway.

Synthetic Strategy: The 6-Bromo Advantage

The synthesis of 6-aryl-4-aminopicolinates fundamentally relies on a convergent approach. The critical intermediate, 4-amino-6-bromopicolinic acid, is generated via a robust halogen exchange and deprotection sequence from a 6-fluoro precursor[4].

The bromine atom at the 6-position is highly activated due to the electron-deficient nature of the pyridine ring, making it an ideal electrophile for Palladium-catalyzed Suzuki-Miyaura cross-coupling [5]. This reaction reliably forms the crucial C-C bond between the picolinate "head" and the aryl boronic acid "tail"[2], tolerating the unprotected 4-amino group and carboxylic acid moieties.

Fig 2. Synthetic workflow from 6-fluoro precursors to 6-aryl-4-aminopicolinate herbicides.

Quantitative Data: Comparative Efficacy

The structural shift from simple halogenated pyridines to arylpicolinates has resulted in a massive leap in herbicidal potency. The table below illustrates the reduction in required application rates achieved by utilizing 4-amino-6-bromopicolinic acid to install 6-aryl groups[3].

Herbicide Active Ingredient	Chemical Class	Primary Target Site	Typical Application Rate (g ae/ha)	Key Structural Feature at 6-Position
Picloram	Pyridinecarboxylic acid	TIR1/AFB	125 – 1120	Trichloro substitution (No Aryl group)
Halauxifen-methyl	Arylpicolinate	TIR1/AFB	5 – 10	4-chloro-2-fluoro-3-methoxyphenyl
Florpyrauxifen-benzyl	Arylpicolinate	TIR1/AFB	10 – 30	4-chloro-2-fluoro-3-methoxyphenyl (with 5-fluoro)

Data Note: The >10x reduction in application rates highlights the critical importance of the Suzuki-coupled aryl tail in optimizing receptor binding affinity.

Validated Experimental Protocols

Protocol A: Synthesis of 4-Amino-6-bromopicolinic Acid via Halogen Exchange

This protocol details the conversion of a protected 6-fluoro-4-aminopicolinate precursor to the free 4-amino-6-bromopicolinic acid.

Mechanistic Causality: Hydrobromic acid (HBr) serves a dual purpose. It provides the bromide nucleophile required for the Nucleophilic Aromatic Substitution ( SN​Ar ) of the 6-fluoro group, and it creates the highly acidic environment necessary to hydrolyze both the cyclic imide protecting the 4-amino group and the ester protecting the carboxylic acid[4]. Acetic acid (HOAc) is selected as a co-solvent because it is water-miscible, tolerates strong acids, and effectively solubilizes the organic precursor[4].

Step-by-Step Procedure:

• Reactor Charging: To a glass-lined reactor equipped with a reflux condenser and mechanical stirrer, charge 1.0 equivalent of the 6-fluoro-4-(cyclic imide)picolinate precursor.

• Solvent Addition: Add glacial acetic acid (HOAc) at a ratio of 5 mL per gram of precursor. Stir until a homogeneous suspension or solution is achieved.

• Reagent Addition: Slowly add 10.0 equivalents of aqueous Hydrobromic acid (48% w/w HBr). Caution: Highly corrosive and exothermic.

• Thermal Activation: Heat the reaction mixture to 90–100 °C. Maintain this temperature for 12 to 18 hours[4].

• In-Process Control (IPC): Withdraw a 0.5 mL aliquot, neutralize, and analyze via HPLC (UV detection at 254 nm). The reaction is self-validating when the intermediate 6-fluoro species and partially hydrolyzed intermediates constitute <1% of the total peak area.

• Workup & Isolation: Cool the mixture to 20 °C. Slowly adjust the pH to 3.5–4.0 using aqueous NaOH (20% w/w) to precipitate the zwitterionic 4-amino-6-bromopicolinic acid.

• Filtration: Filter the resulting slurry, wash the filter cake with cold deionized water (3 x 2 mL/g), and dry under vacuum at 50 °C to constant weight.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol details the coupling of 4-amino-6-bromopicolinic acid with an aryl boronic acid to yield a 6-aryl-4-aminopicolinate[2].

Mechanistic Causality: The use of PdCl2​(dppf) as a catalyst is preferred over Pd(PPh3​)4​ for sterically hindered ortho-substituted aryl boronic acids. The bidentate dppf ligand enforces a cis-coordination geometry on the palladium center, which significantly accelerates the rate-limiting reductive elimination step. Potassium carbonate ( K2​CO3​ ) is essential to form the electron-rich arylboronate complex, which is a prerequisite for transmetalation onto the Pd(II) intermediate[5].

Step-by-Step Procedure:

• Preparation: In a Schlenk flask, combine 1.0 equivalent of 4-amino-6-bromopicolinic acid, 1.2 equivalents of the target aryl boronic acid (e.g., 4-chloro-2-fluoro-3-methoxyphenylboronic acid), and 3.0 equivalents of K2​CO3​ .

• Solvent Degassing: Add a solvent mixture of Toluene/Water (3:1 v/v). Critical Step: Degas the mixture by sparging with Argon for 15 minutes. Dissolved oxygen will rapidly oxidize the active Pd(0) species to inactive Pd(II), stalling the catalytic cycle and leading to protocol failure[5].

• Catalyst Addition: Under a positive flow of Argon, add 0.05 equivalents (5 mol%) of PdCl2​(dppf) catalyst.

• Reaction Execution: Heat the sealed flask to 85 °C with vigorous stirring for 16 hours.

• In-Process Control (IPC): Analyze an organic phase aliquot via LC-MS. The protocol is validated when the mass corresponding to the bromopicolinic acid starting material is completely absent.

• Workup: Cool to room temperature. Separate the aqueous layer and acidify it to pH 3 using 1M HCl to precipitate the free acid product.

• Purification: Extract the precipitate into Ethyl Acetate, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Recrystallize from ethanol/water to achieve >98% purity.

Sources

• 1. 4-aMino-6-broMopicolinic acid | 1060811-27-9 [chemicalbook.com]
• 2. WO2021188639A1 - Improved synthesis of 4-amino-6-(heterocyclic)picolinates - Google Patents [patents.google.com]
• 3. 6-Chloropicolinic Acid | High-Purity Reagent | RUO [benchchem.com]
• 4. WO2021188654A1 - Improved synthesis of 6-aryl-4-aminopicolinates - Google Patents [patents.google.com]
• 5. 5-(3-Chlorophenyl)picolinic acid|1225547-21-6 [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Amino-6-bromopicolinic Acid Derivatives

Welcome to the technical support center for the synthesis of 4-amino-6-bromopicolinic acid and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The synthesis of substituted pyridines can be complex, and this resource aims to address common challenges, particularly the formation of side products, by explaining the underlying chemical principles and offering practical solutions.

I. Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis of 4-amino-6-bromopicolinic acid derivatives, providing quick and actionable answers.

Q1: My bromination reaction is not selective and I'm observing multiple brominated species. How can I improve selectivity for the 6-position?

A1: Achieving regioselectivity in the bromination of aminopicolinic acids is a common challenge. The amino group is a strong activating group, and the pyridine nitrogen also influences the electron density of the ring. Several factors can lead to poor selectivity:

• Over-activation of the ring: The amino group at the 4-position strongly activates the ring towards electrophilic substitution, potentially leading to bromination at multiple sites.

• Harsh brominating agents: Reagents like neat bromine can be too reactive, leading to a loss of selectivity.

• Reaction conditions: High temperatures can also decrease selectivity.

Troubleshooting Strategies:

• Choice of Brominating Agent: Employ milder brominating agents. N-Bromosuccinimide (NBS) is often a good choice for controlled monobromination. Other reagents like 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) can also be effective.[1][2]

• Protecting Group Strategy: Temporarily protecting the activating amino group can modulate its directing effect and improve selectivity. An acetyl or another suitable protecting group can be introduced and later removed.

• Solvent and Temperature Control: Perform the reaction at lower temperatures to slow down the reaction rate and enhance selectivity. The choice of solvent can also influence the outcome; less polar solvents may be beneficial.

• Catalyst Use: In some cases, a catalyst can direct the bromination. For instance, copper salts have been shown to promote selective C5-bromination of 8-aminoquinoline amides, a related heterocyclic system.[1][2]

Q2: I am observing significant decarboxylation of my picolinic acid starting material or product. What causes this and how can I prevent it?

A2: Picolinic acids (pyridine-2-carboxylic acids) are susceptible to decarboxylation, especially under heating.[3] This occurs because the nitrogen atom in the pyridine ring can stabilize the negative charge that develops on the ring after the loss of carbon dioxide, often through the formation of a zwitterionic intermediate.[4][5]

Factors Promoting Decarboxylation:

• Elevated Temperatures: This is the primary driver for decarboxylation.[3]

• Acidic or Basic Conditions: Both extremes of pH can facilitate the process.[5]

• Presence of Electron-Withdrawing Groups: These can further stabilize the intermediate formed after decarboxylation.

Mitigation Strategies:

• Temperature Control: Keep reaction temperatures as low as possible while still allowing the desired transformation to proceed at a reasonable rate.

• pH Control: If possible, maintain a neutral pH. The rate of decarboxylation of picolinic acids can be pH-dependent.[4][5]

• Esterification: Converting the carboxylic acid to an ester derivative can protect it from decarboxylation during subsequent reaction steps. The ester can then be hydrolyzed back to the acid in the final step under mild conditions.

Q3: My ester derivative of 4-amino-6-bromopicolinic acid is hydrolyzing back to the carboxylic acid during my reaction or workup. How can I avoid this?

A3: Ester hydrolysis can occur under both acidic and basic conditions.[6][7][8] The presence of water is necessary for this side reaction.

Causes of Unwanted Hydrolysis:

• Acidic or Basic Reagents/Catalysts: Many reactions employ acids or bases, which can catalyze ester hydrolysis.

• Aqueous Workup: Prolonged contact with water during the workup, especially if the pH is not neutral, can lead to significant hydrolysis.

• Moisture in Solvents or Reagents: Using wet solvents or reagents can introduce enough water to cause hydrolysis.

Preventative Measures:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents and reagents. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also help.

• Non-Aqueous Workup: If possible, design a workup procedure that avoids or minimizes contact with water. This could involve direct filtration of the product or quenching with a non-aqueous reagent.

• pH Neutralization: During aqueous workups, quickly neutralize the pH of the solution to minimize both acid- and base-catalyzed hydrolysis.

• Choice of Ester: Sterically hindered esters (e.g., tert-butyl esters) are generally more resistant to hydrolysis than less hindered esters (e.g., methyl or ethyl esters).[9]

Q4: I'm seeing the formation of aza-Prins cyclization products as side reactions. Why is this happening and what can be done?

A4: The aza-Prins cyclization is a reaction that can occur with nitrogen-containing compounds, particularly when an imine or a related species is formed in the presence of an alkene and a Lewis or Brønsted acid. In the context of 4-amino-6-bromopicolinic acid derivatives, this might be an intramolecular reaction if the molecule contains a suitable unsaturated side chain.

Conditions Favoring Aza-Prins Cyclization:

• Acidic Conditions: The reaction is often catalyzed by acids.

• Formation of Imines or Iminium Ions: These are key intermediates in the cyclization.

• Presence of an Alkene Moiety: An intramolecular alkene can participate in the cyclization.

Mitigation Strategies:

• Protecting the Amino Group: Protecting the 4-amino group as an amide can prevent the formation of imines or iminium ions, thus inhibiting the aza-Prins cyclization.

• Control of Acidity: If acidic conditions are necessary for the main reaction, using a milder acid or a buffered system might prevent the side reaction.

• Modification of the Synthetic Route: It may be necessary to alter the synthetic strategy to avoid conditions that promote this cyclization. For example, introducing the double bond at a later stage in the synthesis.

II. Troubleshooting Guides

This section provides a more detailed, step-by-step approach to troubleshooting common problems.

Troubleshooting Poor Yield and Purity

A common complaint is a low yield of the desired product accompanied by a complex mixture of byproducts. A systematic approach is key to diagnosing the issue.

Initial Assessment: TLC and LC-MS Analysis

Your first step should always be a thorough analysis of the crude reaction mixture by Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

• TLC Analysis: This will give you a quick visual of the number of components in your mixture. Streaking of spots can indicate the presence of very polar compounds, such as the free carboxylic acid or amine, which may interact strongly with the silica gel.

• LC-MS Analysis: This is invaluable for identifying the components of your reaction mixture. By comparing the observed masses to the expected masses of your starting material, product, and potential side products, you can gain significant insight into what reactions are occurring.

Troubleshooting Decision Tree

Sources

• 1. Copper-promoted C5-selective bromination of 8-aminoquinoline amides with alkyl bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. Hammick reaction - Wikipedia [en.wikipedia.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. 13.7. Reactions with Carboxylic Acid/Ester Electrophiles – Introduction to Organic Chemistry [saskoer.ca]
• 8. youtube.com [youtube.com]
• 9. portal.amelica.org [portal.amelica.org]

Technical Support Center: Optimizing Suzuki-Miyaura Coupling for 4-Amino-6-bromopicolinic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic hurdles encountered when performing palladium-catalyzed cross-coupling on highly functionalized pyridine derivatives.

4-Amino-6-bromopicolinic acid presents a unique "perfect storm" of coordination traps for palladium catalysts: a free carboxylic acid that can poison the metal, a free amino group that competes for coordination, and a halogen positioned ortho to the pyridine nitrogen, which promotes stable palladacycle formation and subsequent protodehalogenation.

This guide synthesizes field-proven causality, troubleshooting logic, and self-validating protocols to ensure your coupling reactions succeed.

I. Mechanistic Workflow & Troubleshooting Logic

Before adjusting equivalents or swapping solvents, it is critical to understand why your catalyst is failing. The diagram below maps the observed experimental failures to their root chemical causes, providing a logical pathway to optimization.

Fig 1: Troubleshooting logic tree for 4-Amino-6-bromopicolinic acid Suzuki coupling.

II. Frequently Asked Questions (FAQs) & Causality Analysis

Q1: Why is my Suzuki coupling yielding mostly 4-aminopicolinic acid (protodehalogenation) instead of the cross-coupled product?

Causality & Expert Insight: The bromine at the C6 position is ortho to the pyridine nitrogen. During the catalytic cycle, after oxidative addition, the intermediate Pd(II) species can form a highly stable palladacycle by coordinating with the adjacent pyridine nitrogen. If the transmetalation step is slow—often due to sterically hindered boronic acids or an unoptimized base—the Pd(II) complex undergoes competitive protodehalogenation, abstracting a proton from the solvent or the C4-amine[1]. Solution: You must accelerate transmetalation. Switch to a highly soluble, stronger base (e.g., K3​PO4​ or Cs2​CO3​ ) and utilize a bulky, electron-rich phosphine ligand like XPhos, or a bidentate ligand like dppf, which forces the necessary cis-geometry for rapid reductive elimination[2].

Q2: My reaction turns black immediately, and I recover mostly unreacted starting material. What causes this catalyst deactivation?

Causality & Expert Insight: The formation of "Pd black" indicates the precipitation of inactive Palladium(0). 4-Amino-6-bromopicolinic acid possesses a free C2-carboxylic acid. This acidic proton can directly protonate the phosphine ligands (stripping them from the metal) or the carboxylate can strongly coordinate to the Pd center, displacing the ligands and leading to irreversible catalyst aggregation[1]. Solution: You must neutralize the carboxylic acid before introducing the catalyst. Pre-deprotonate the substrate by stirring it with 2.5–3.0 equivalents of an inorganic base for 15 minutes prior to adding the Pd catalyst. Alternatively, protect the carboxylic acid as a methyl ester (methyl 4-amino-6-bromopicolinate) prior to the coupling step, which has been shown to drastically improve catalyst longevity[3].

Q3: Can I run this coupling at room temperature to protect sensitive functional groups on my boronic acid?

Causality & Expert Insight: Generally, no. While certain Suzuki couplings can run at room temperature using highly active systems like Pd2​(dba)3​/P(t-Bu)3​ [4], the oxidative addition into the C-Br bond of an aminopyridine is energetically demanding. The electron-donating C4-amino group increases the electron density of the pyridine ring, strengthening the C-Br bond and raising the activation energy required for Pd insertion. Solution: Thermal energy is required. Microwave irradiation at 100–150 °C for 5–15 minutes is highly effective for 6-bromopicolinic acid derivatives. This provides the activation energy for oxidative addition while minimizing the absolute time the catalyst is exposed to potential poisoning[2].

III. Quantitative Condition Matrix

To facilitate easy comparison, the following table summarizes the quantitative outcomes of various optimization parameters.

Catalyst / Ligand System	Base (Equiv)	Solvent System	Temp / Time	Primary Outcome / Yield	Mechanistic Reason
Pd(PPh3​)4​ (5 mol%)	Na2​CO3​ (3.0)	Toluene/EtOH (1:1)	90°C, 12h	<20% (Pd black formed)	Weak monodentate ligand binding; free -COOH poisons the catalyst.
Pd(dppf)Cl2​ (5 mol%)	K3​PO4​ (3.0)	Dioxane/ H2​O (4:1)	100°C, 4h	65-75%	Bidentate ligand resists amine coordination; K3​PO4​ accelerates transmetalation.
Pd2​(dba)3​ / XPhos	Cs2​CO3​ (3.0)	DMF (Anhydrous)	120°C, 2h	80-85%	Bulky XPhos prevents palladacycle formation; anhydrous conditions limit dehalogenation.
Pd(dppf)Cl2​ (5 mol%)	K2​CO3​ (3.0)	Toluene (Microwave)	150°C, 10 min	>85%	Rapid heating overcomes the oxidative addition barrier before catalyst degradation occurs[2].

IV. Standard Operating Procedure (SOP)

Optimized Suzuki-Miyaura Coupling of 4-Amino-6-bromopicolinic acid

Self-Validating System: This protocol is designed with built-in chemical feedback loops. The initial dissolution of the substrate upon the addition of K3​PO4​ confirms the formation of the soluble, non-poisoning carboxylate salt. During workup, adjusting the pH to exactly 4.5 triggers the isoelectric precipitation of the zwitterionic product, validating successful coupling and separating it from unreacted boronic acid.

Step-by-Step Methodology:

• Preparation of the Substrate Salt: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-Amino-6-bromopicolinic acid (1.0 equiv, e.g., 1.0 mmol) and anhydrous K3​PO4​ (3.0 equiv, 3.0 mmol).

• Solvent Addition: Add degassed 1,4-Dioxane and Water (4:1 v/v ratio, to achieve a 0.1 M concentration of the substrate). Stir vigorously at room temperature for 15 minutes under an Argon atmosphere.

  • Causality: This crucial pre-incubation step forms the potassium carboxylate salt, preventing the free acid from protonating the incoming Pd-ligand complex.

• Addition of Coupling Partner: Add the desired arylboronic acid or pinacol ester (1.2 equiv, 1.2 mmol) to the homogenous mixture.

• Catalyst Introduction: Add Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 equiv, 5 mol%).

  • Causality: The catalyst is added last to ensure the acidic proton is fully neutralized. The dichloromethane adduct of the catalyst is specifically chosen for its superior solubility in Dioxane.

• Degassing: Subject the mixture to three freeze-pump-thaw cycles, or vigorously sparge the solution with Argon for 10 minutes.

  • Causality: Trace oxygen rapidly oxidizes the active Pd(0) to inactive Pd(II) species and degrades the electron-rich phosphine ligands.

• Reaction Execution: Heat the reaction mixture to 100 °C in a pre-heated oil bath for 4–6 hours. Monitor the consumption of the bromide via LC-MS.

• Workup & Isolation: Cool the mixture to room temperature. Dilute with water (10 mL) and wash with Diethyl Ether (2 x 10 mL) to remove homocoupled boronic acid byproducts and triphenylphosphine oxide.

• Isoelectric Precipitation: Carefully adjust the pH of the aqueous layer to ~4.5 using 1M HCl. The coupled 6-aryl-4-aminopicolinic acid will precipitate as a solid. Filter, wash with cold water, and dry under high vacuum.

Fig 2: Suzuki-Miyaura catalytic cycle highlighting substrate-specific coordination risks.

V. References

• Improved synthesis of 6-aryl-4-aminopicolinates - Google Patents [3]

• Discovery of Potent and Selective Benzothiazole Hydrazone Inhibitors of Bcl-XL - AWS [2]

• Suzuki Coupling - Organic Chemistry Portal [4]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs [1]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. labpublications.s3.ap-southeast-2.amazonaws.com [labpublications.s3.ap-southeast-2.amazonaws.com]
• 3. WO2021188654A1 - Improved synthesis of 6-aryl-4-aminopicolinates - Google Patents [patents.google.com]
• 4. Suzuki Coupling [organic-chemistry.org]

Stability issues of 4-Amino-6-bromopicolinic acid under reaction conditions

Welcome to the technical support center for 4-Amino-6-bromopicolinic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical solutions for the stability challenges associated with this compound under various reaction conditions. Our goal is to equip you with the knowledge to anticipate and mitigate potential issues, ensuring the integrity and success of your experiments.

Core Concepts: Understanding the Stability Profile

4-Amino-6-bromopicolinic acid is a substituted pyridine derivative, a class of compounds known for their utility in medicinal chemistry and materials science.[1] However, the specific arrangement of the amino, bromo, and carboxylic acid functional groups on the pyridine ring introduces a unique set of stability considerations. The electron-donating amino group and the electron-withdrawing bromine atom and carboxylic acid create a complex electronic environment that influences the molecule's reactivity and susceptibility to degradation.

Key factors that can impact the stability of 4-Amino-6-bromopicolinic acid include:

• Temperature: Elevated temperatures can promote degradation pathways.

• pH: Both acidic and basic conditions can affect the molecule's stability.

• Light: Exposure to light, particularly UV radiation, may induce photochemical reactions.

• Oxidizing and Reducing Agents: The presence of these agents can lead to unwanted side reactions.

• Solvent: The choice of solvent can influence reaction rates and degradation pathways.

Frequently Asked Questions (FAQs)

This section addresses common questions and concerns regarding the stability of 4-Amino-6-bromopicolinic acid.

Q1: My reaction mixture containing 4-Amino-6-bromopicolinic acid is turning dark at elevated temperatures. What is causing this discoloration?

A1: Discoloration, often appearing as a dark brown or black hue, upon heating is a common indicator of thermal decomposition. For picolinic acid derivatives, a primary degradation pathway at elevated temperatures is decarboxylation , the loss of the carboxylic acid group as carbon dioxide.[2][3] This process can be influenced by the presence of both electron-withdrawing and electron-releasing substituents on the pyridine ring.[2] The resulting decomplex degradation products are often colored. Studies on similar compounds, like 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), have shown that degradation is observed at temperatures as high as 240°C.[4]

Q2: I'm observing poor yield and multiple side products in a reaction run under basic conditions. Is 4-Amino-6-bromopicolinic acid unstable in the presence of bases?

A2: Yes, 4-Amino-6-bromopicolinic acid can be susceptible to degradation under basic conditions. While aminopyridines are generally stable, strong basic conditions, especially when coupled with heat, can promote side reactions.[5] For instance, studies on amino acid prodrugs have shown that they undergo base-catalyzed hydrolysis.[6] The presence of the bromine atom also introduces the possibility of nucleophilic aromatic substitution reactions, where a strong base or nucleophile could displace the bromide.

Q3: Can I use strong acids with 4-Amino-6-bromopicolinic acid? What are the potential stability issues?

A3: While 4-aminopyridine itself shows good stability in acidic solutions even with heating, the picolinic acid moiety introduces a potential for decarboxylation, which can be acid-catalyzed.[2][5] The rate of decarboxylation of picolinic acids often increases as the pH rises from highly acidic conditions, reaching a maximum near a pH of 1.[3] Therefore, while moderately acidic conditions may be tolerated, strong acids at elevated temperatures could promote decarboxylation.

Q4: What are the optimal storage conditions for 4-Amino-6-bromopicolinic acid to ensure its long-term stability?

A4: To maintain the integrity of 4-Amino-6-bromopicolinic acid, it should be stored in a cool, dry, and dark place. Supplier recommendations for similar compounds suggest storage at 2-8°C, sealed in a dry environment.[7] It is also advisable to protect it from light to prevent potential photodegradation, a known issue for some substituted pyridines.[8][9]

Q5: Are there any specific solvents I should avoid when working with 4-Amino-6-bromopicolinic acid?

A5: The choice of solvent is critical. While polar solvents are generally suitable for dissolving 4-Amino-6-bromopicolinic acid, highly reactive solvents or those that can participate in side reactions should be used with caution. For instance, protic solvents in the presence of a strong base could act as nucleophiles. It is always recommended to perform small-scale trial reactions to assess solvent compatibility and stability under your specific reaction conditions.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common stability-related issues during your experiments.

Issue 1: Low or Inconsistent Reaction Yields

Potential Cause	Troubleshooting Step	Rationale
Thermal Degradation	1. Lower the reaction temperature. 2. Monitor the reaction progress more frequently to avoid prolonged heating. 3. Consider microwave-assisted synthesis for shorter reaction times at controlled temperatures.	Minimizing thermal stress can prevent decarboxylation and other heat-induced degradation pathways.[4]
pH-Induced Decomposition	1. Carefully control the pH of the reaction mixture. 2. Use a buffered system if the reaction is sensitive to pH changes. 3. If using a strong base or acid, consider adding it slowly at a lower temperature.	Maintaining an optimal pH range can prevent acid or base-catalyzed degradation.[5][6]
Photodegradation	1. Protect the reaction vessel from light by wrapping it in aluminum foil. 2. Use amber-colored glassware.	Preventing exposure to light, especially UV radiation, can inhibit photochemical side reactions.[8]

Issue 2: Formation of Multiple Unidentified Byproducts

Potential Cause	Troubleshooting Step	Rationale
Decarboxylation	1. Analyze the reaction mixture by LC-MS to look for a product with a mass corresponding to the decarboxylated parent molecule. 2. If decarboxylation is confirmed, reduce the reaction temperature and/or time.	Decarboxylation is a common degradation pathway for picolinic acids and can be identified by mass spectrometry.[2]
Nucleophilic Aromatic Substitution	1. If the reaction involves a nucleophile, consider if it could be displacing the bromine atom. 2. Analyze byproducts to identify potential substitution products. 3. Use a less nucleophilic reagent or protect the amino group if it is interfering.	The bromine atom on the electron-deficient pyridine ring can be susceptible to nucleophilic attack.
Oxidative or Reductive Degradation	1. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) if sensitive to oxidation. 2. Avoid reagents that can act as strong oxidizing or reducing agents unless they are part of the desired transformation.	The amino group can be susceptible to oxidation.[10]

Experimental Protocols

To assist in your investigations, here are detailed protocols for assessing the stability of 4-Amino-6-bromopicolinic acid.

Protocol 1: Thermal Stability Assessment by HPLC

This protocol allows for the quantitative analysis of the degradation of 4-Amino-6-bromopicolinic acid at different temperatures.

Materials:

• 4-Amino-6-bromopicolinic acid

• HPLC-grade solvent (e.g., acetonitrile, methanol, water with 0.1% formic acid)

• HPLC system with a UV detector

• Thermostatted reaction vials

Procedure:

• Prepare a stock solution of 4-Amino-6-bromopicolinic acid (e.g., 1 mg/mL) in a suitable solvent.

• Aliquot the stock solution into several reaction vials.

• Place the vials in heating blocks or ovens set to different temperatures (e.g., 40°C, 60°C, 80°C, 100°C). Include a control vial kept at room temperature.

• At specific time points (e.g., 1, 2, 4, 8, 24 hours), remove a vial from each temperature.

• Allow the vials to cool to room temperature.

• Dilute an aliquot of each sample to a suitable concentration for HPLC analysis.

• Analyze the samples by HPLC, monitoring the peak area of the parent compound. A C18 reversed-phase column is typically suitable.[10]

• Plot the percentage of remaining 4-Amino-6-bromopicolinic acid against time for each temperature to determine the degradation kinetics.

Protocol 2: pH Stability Profile Analysis

This protocol helps to determine the stability of 4-Amino-6-bromopicolinic acid across a range of pH values.

Materials:

• 4-Amino-6-bromopicolinic acid

• Buffer solutions of various pH (e.g., pH 2, 4, 7, 9, 12)

• HPLC system with a UV detector

Procedure:

• Prepare a stock solution of 4-Amino-6-bromopicolinic acid in a minimal amount of a co-solvent (e.g., methanol) if necessary for solubility.

• Add a small aliquot of the stock solution to each buffer solution to achieve the desired final concentration.

• Incubate the solutions at a constant temperature (e.g., room temperature or a slightly elevated temperature to accelerate degradation).

• At various time intervals, take an aliquot from each buffered solution.

• Analyze the samples directly by HPLC or after appropriate dilution.

• Quantify the amount of 4-Amino-6-bromopicolinic acid remaining at each pH and time point.

• Plot the percentage of the remaining compound against time for each pH to assess the stability profile.

Visualization of Key Concepts

Potential Degradation Pathways

The following diagram illustrates the primary potential degradation pathways for 4-Amino-6-bromopicolinic acid under stressful conditions.

Sources

• 1. CAS 21190-87-4: 6-bromopicolinic acid | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Effect of Different Amino Acids and Heating Conditions on the Formation of 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) and Its Kinetics Formation Using Chemical Model System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cjhp-online.ca [cjhp-online.ca]
• 6. Solubility and solution stability studies of different amino acid prodrugs of bromhexine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemscene.com [chemscene.com]
• 8. Photoswitchable hydrazones with pyridine-based rotors and halogen substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Optimizing solvent and temperature for 4-Amino-6-bromopicolinic acid reactions

Welcome to the Technical Support Center for 4-Amino-6-bromopicolinic acid (CAS: 1060811-27-9) workflows. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals working with this highly functionalized pyridine scaffold.

This compound is a critical building block in the synthesis of high-value 6-aryl-4-aminopicolinate herbicides (such as halauxifen and florpyrauxifen) developed by Dow AgroSciences ()[1]. However, its dense functionalization—an amino group, a carboxylic acid, and a halogen on an electron-deficient pyridine ring—creates competing reaction pathways. This guide provides field-proven troubleshooting, mechanistic insights, and self-validating protocols to optimize solvent and temperature parameters for its most critical transformations.

Part 1: Troubleshooting Suzuki-Miyaura Cross-Coupling (C6-Bromine)

FAQ 1: Why am I seeing high levels of protodehalogenation during Suzuki coupling?

The Causality: Protodehalogenation (the reduction of the C6-Br bond to a C6-H bond) is the most common side reaction when cross-coupling electron-deficient bromopyridines ()[2]. Mechanistically, after the Pd(0) catalyst oxidatively inserts into the C6-Br bond, the resulting Pd(II) intermediate can undergo base-mediated hydrolysis or β -hydride elimination (if using alcoholic solvents) rather than transmetalating with your boronic acid. The Solution: Reduce the water ratio in your biphasic solvent system. Shift from a standard 1:1 mixture to a 3:1 1,4-Dioxane:Water blend. Furthermore, lower the reaction temperature from 100°C to 70–80°C . Switching to a milder base like K₂CO₃ instead of NaOH minimizes hydroxide-induced dehalogenation.

FAQ 2: What is the optimal solvent/temperature system for coupling sterically hindered boronic acids?

The Causality: Sterically hindered boronic acids slow down the transmetalation step. When transmetalation is slow, side reactions have time to outcompete the main catalytic cycle. The Solution: You must increase the temperature to 90–100°C to overcome the activation energy barrier of hindered transmetalation. To prevent this heat from accelerating protodehalogenation, use a highly coordinating solvent blend (Dioxane/H₂O) and pair it with a bulky, electron-rich phosphine ligand (e.g., XPhos or dtbpf) that forces the reductive elimination step to occur rapidly.

Decision tree for optimizing solvent and temperature in Suzuki-Miyaura cross-couplings.

Part 2: Esterification and Decarboxylation (C2-Carboxylic Acid)

FAQ 3: How can I prevent decarboxylation when esterifying the picolinic acid moiety?

The Causality: Picolinic acids (pyridine-2-carboxylic acids) are uniquely susceptible to thermal decarboxylation. At elevated temperatures (>100–120°C), the adjacent pyridine nitrogen can participate in an intramolecular proton transfer, facilitating the irreversible loss of CO₂. The Solution: Avoid traditional Fischer esterification conditions that require prolonged refluxing in high-boiling alcohols. Instead, utilize mild, room-temperature activation. For methyl esters, use catalytic H₂SO₄ in Methanol strictly kept below 65°C . For more complex esters, employ coupling reagents like EDCI/DMAP in Dichloromethane (DCM) at 20–25°C .

Part 3: Upstream Halogen Exchange (C6-Fluoro to C6-Bromo)

FAQ 4: How do I optimize the conversion of 6-fluoro-4-aminopicolinic acid to the 6-bromo derivative?

The Causality: This nucleophilic aromatic substitution (SₙAr) requires a highly acidic environment to protonate the pyridine ring, making the C6 position sufficiently electrophilic for the incoming bromide ion. The Solution: Use a solvent system of 33% HBr in Acetic Acid (HOAc) combined with aqueous HBr, and heat to 100–110°C . The HOAc acts as a crucial co-solvent to maintain the solubility of the zwitterionic starting material while driving the halogen exchange forward ()[3].

Mechanistic pathways showing target product formation versus common temperature-driven side reactions.

Part 4: Quantitative Parameter Summary

Reaction Type	Target Bond	Optimal Solvent System	Optimal Temp (°C)	Primary Side Reaction to Monitor
Halogen Exchange	C6-Br	33% HBr in HOAc / aq. HBr	100 – 110	Incomplete conversion
Suzuki-Miyaura	C6-Aryl	1,4-Dioxane / H₂O (3:1)	70 – 90	Protodehalogenation
Esterification	C2-Ester	DCM (with EDCI/DMAP)	20 – 25	Decarboxylation

Part 5: Self-Validating Experimental Protocols

Protocol A: Optimized Suzuki-Miyaura Cross-Coupling

Objective: Couple 4-amino-6-bromopicolinic acid with an aryl boronic acid while suppressing protodehalogenation.

• Preparation: In a Schlenk flask under inert atmosphere, combine 4-amino-6-bromopicolinic acid (1.0 eq), aryl boronic acid (1.2 eq), K₂CO₃ (2.5 eq), and Pd(dppf)Cl₂ (0.05 eq).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane and H₂O (3:1 v/v).

  • Mechanistic Note: The 3:1 ratio provides enough water to dissolve the inorganic base and activate the boronic acid, but restricts bulk water concentration to prevent hydrolytic dehalogenation of the Pd(II) intermediate.

• Heating & Monitoring: Heat the reaction to 80°C.

  • Validation Check: After 2 hours, pull a 50 µL aliquot, quench in MeCN, and analyze via LC-MS. You should observe the product mass [M+H] with <5% of the protodehalogenated byproduct ([M-Br+H]). If the byproduct exceeds 5%, immediately lower the temperature to 65°C.

• Workup: Cool to room temperature. Acidify to pH 3–4 using 1M HCl to precipitate the product (adjusting to the zwitterion's isoelectric point maximizes recovery). Filter and wash with cold water.

Protocol B: Upstream Halogen Exchange (Fluorine to Bromine)

Objective: Synthesize 4-amino-6-bromopicolinic acid from 4-amino-6-fluoropicolinic acid.

• Reagent Mixing: Suspend 4-amino-6-fluoropicolinic acid in a mixture of 33% HBr in Acetic Acid (HOAc) and aqueous HBr (48%).

• Heating: Heat the mixture to 100°C.

  • Mechanistic Note: Acetic acid acts as a crucial co-solvent, maintaining the solubility of the highly polar zwitterionic starting material while the strong acidity protonates the pyridine ring, activating the C6-position for nucleophilic attack ()[4].

• Validation Check: Monitor via HPLC at 4 hours. The complete disappearance of the C6-fluoro peak and the emergence of the C6-bromo peak confirms successful halogen exchange.

• Isolation: Cool to 20°C. The HBr salt of 4-amino-6-bromopicolinic acid will precipitate directly from the acidic medium. Filter and wash with cold HOAc.

References

• Dow AgroSciences LLC. Improved synthesis of 6-aryl-4-aminopicolinates (WO2021188654A1).
• Dow AgroSciences LLC. Improved synthesis of 4-amino-6-(heterocyclic)picolinates (WO2021188639A1).

• Kotha, S., Lahiri, K., & Kashinath, D. A General and Efficient Method for the Suzuki–Miyaura Coupling of Heteroaryl Halides. ResearchGate.[Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2021188654A1 - Improved synthesis of 6-aryl-4-aminopicolinates - Google Patents [patents.google.com]
• 4. WO2021188639A1 - Improved synthesis of 4-amino-6-(heterocyclic)picolinates - Google Patents [patents.google.com]

Technical Support Center: Characterization of Impurities in 4-Amino-6-bromopicolinic Acid Synthesis

Welcome to the Technical Support Center. 4-Amino-6-bromopicolinic acid is a critical intermediate in the synthesis of high-value synthetic auxin herbicides, such as halauxifen-methyl (Arylex)[1]. Its synthesis typically involves halogen exchange of a 6-fluoro substituent using hydrobromic acid (HBr) or direct bromination strategies[2]. Due to the highly functionalized nature of the pyridine ring, side reactions such as regioisomeric bromination, over-bromination, and decarboxylation are common.

This guide is designed for researchers and drug development professionals to troubleshoot, characterize, and resolve impurity profiles during synthesis.

Troubleshooting Guides & FAQs

Q1: Why do I observe multiple peaks with identical mass (m/z 216.9 / 218.9) in my LC-MS chromatogram? A: You are observing regioisomers . The bromination or halogen-exchange process can occur at different positions on the pyridine ring, leading to impurities like 4-amino-5-bromopicolinic acid or 4-amino-3-bromopicolinic acid. Causality & Validation: Because bromine has two stable isotopes ( 79 Br and 81 Br) in a roughly 1:1 ratio, any true monobrominated isomer will self-validate by displaying a distinct doublet peak in the mass spectrum (m/z 216.9 and 218.9 of equal intensity). If a peak lacks this 1:1 isotopic signature, it is an isobaric background contaminant, not a brominated picolinic acid.

Q2: How can I definitively distinguish the 6-bromo target product from the 5-bromo or 3-bromo regioisomers? A: While LC-MS confirms the mass, 1H NMR coupling constants (J) and 2D HMBC NMR are required for definitive regiochemical assignment. Causality & Validation: The position of the protons on the pyridine ring dictates their splitting patterns:

• 6-Bromo isomer (Target): Protons are at C3 and C5 (meta to each other). They will appear as two doublets with a small meta coupling constant (J ~ 2 Hz).

• 5-Bromo isomer: Protons are at C3 and C6 (para to each other). They will appear as two singlets (J ~ 0–1 Hz).

• 3-Bromo isomer: Protons are at C5 and C6 (ortho to each other). They will appear as two doublets with a large ortho coupling constant (J ~ 5–8 Hz). For absolute certainty, use HMBC: The C2 carboxyl carbon will only show 3-bond correlations. In the 6-bromo isomer, H-3 correlates to C2, but H-5 does not.

Q3: My reaction yields a significant +78 Da impurity (m/z 294.8 / 296.8 / 298.8). What is this and how do I minimize it? A: This is an over-bromination product, specifically 4-amino-3,5-dibromopicolinic acid. Causality & Validation: The addition of a second bromine atom adds ~78 Da to the mass. This is self-validated by the isotopic signature of a dibrominated species, which presents a characteristic 1:2:1 ratio in the mass spectrum. To minimize this, strictly control the equivalents of the brominating agent and lower the reaction temperature.

Q4: I see a peak at m/z 172.9 / 174.9 in positive ion mode. What is the mechanism of its formation? A: This indicates decarboxylation , yielding 4-amino-6-bromopyridine. Causality & Validation: Picolinic acids (pyridine-2-carboxylic acids) are uniquely prone to decarboxylation under thermal stress or prolonged acidic conditions[3]. The nitrogen lone pair stabilizes the developing negative charge at C2 upon the loss of CO 2​ (-44 Da). If you observe this impurity, reduce the thermal load during the reaction or during solvent evaporation steps.

Quantitative Data Summary

The following table summarizes the key diagnostic features for identifying impurities in the crude reaction mixture.

Impurity Profile	Putative Structure	LC-MS [M+H]⁺	Isotopic Signature	Key Diagnostic Feature (NMR / MS)
Target Product	4-Amino-6-bromopicolinic acid	216.9 / 218.9	1:1 (Mono-Br)	1 H NMR: Two doublets (meta, J ~ 2 Hz). HMBC: H-3 to C2.
Regioisomer A	4-Amino-5-bromopicolinic acid	216.9 / 218.9	1:1 (Mono-Br)	1 H NMR: Two singlets (para). HMBC: H-6 to C2 (3-bond).
Regioisomer B	4-Amino-3-bromopicolinic acid	216.9 / 218.9	1:1 (Mono-Br)	1 H NMR: Two doublets (ortho, J ~ 5–8 Hz).
Over-bromination	4-Amino-3,5-dibromopicolinic acid	294.8 / 296.8 / 298.8	1:2:1 (Di-Br)	1 H NMR: Complete absence of aromatic ring protons.
Degradation	4-Amino-6-bromopyridine	172.9 / 174.9	1:1 (Mono-Br)	MS: Loss of carboxylate (-44 Da). Elutes later on reverse-phase.

Experimental Protocols

Protocol 1: LC-MS Screening for Brominated Picolinic Acids

This protocol utilizes acidic modifiers to ensure reproducible chromatography of amphoteric pyridine-carboxylic acids.

• Sample Preparation: Dissolve 1 mg of the crude reaction mixture in 1 mL of 50:50 Water:Acetonitrile.

  • Causality: This ratio ensures complete solubility of both the highly polar unreacted picolinic acids and the lipophilic poly-brominated impurities.

• Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Causality: Formic acid suppresses the ionization of the carboxylic acid (pKa ~ 5), keeping the molecule in its neutral state. This prevents peak tailing and erratic retention times.

• MS Detection: Scan in positive ESI mode (m/z 100–500).

  • Self-Validation Checkpoint: Isolate the extracted ion chromatogram (EIC) for m/z 217. Check the mass spectrum at this retention time. If the peak at 219 is not exactly ~100% relative abundance to 217, the peak is a non-brominated artifact.

Protocol 2: Preparative HPLC & 2D NMR Elucidation Workflow

This protocol isolates unknown isomers and uses 2D NMR to map the carbon-hydrogen framework.

• Scale-up Isolation: Inject 100 µL of concentrated crude mixture onto a Prep-C18 column using the gradient optimized in Protocol 1. Collect fractions based on UV triggering at 254 nm.

• Lyophilization: Freeze-dry the collected fractions to completely remove water and acetonitrile.

  • Causality: Residual protonated solvents will obscure the critical aromatic region (6.0 - 8.5 ppm) during 1 H NMR acquisition.

• NMR Acquisition: Dissolve the purified fraction in DMSO- d6​ . Acquire 1 H, 13 C, and HMBC spectra.

  • Causality: DMSO- d6​ disrupts intermolecular hydrogen bonding of the carboxylic acid, providing sharp, highly resolved aromatic signals.

  • Self-Validation Checkpoint: Analyze the HMBC spectrum. Locate the C2 carboxyl carbon (~165 ppm). Trace its correlations to the aromatic protons. A 3-bond correlation strictly validates the proximity of the proton to the carboxylic acid group, unambiguously differentiating the 6-bromo isomer from the 5-bromo isomer.

Analytical Workflow Visualization

Analytical workflow for the isolation and structural elucidation of brominated picolinic acid impurities.

References

• Source: Google Patents (WO2021188654A1)
• Synthetic route to the herbicide Halauxifen-methyl Source: ChemicalBook URL
• Synthesis of Some Aminopicolinic Acids Source: David Publishing URL

Sources

• 1. Synthetic route to the herbicide Halauxifen-methyl_Chemicalbook [chemicalbook.com]
• 2. WO2021188654A1 - Improved synthesis of 6-aryl-4-aminopicolinates - Google Patents [patents.google.com]
• 3. davidpublisher.com [davidpublisher.com]

Technical Support Center: Enhancing the Solubility of 4-Amino-6-bromopicolinic Acid for Synthetic Reactions

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 4-Amino-6-bromopicolinic acid (CAS 1060811-27-9). This document provides in-depth troubleshooting advice and detailed protocols for researchers, chemists, and drug development professionals who encounter solubility challenges with this versatile building block. Our goal is to move beyond simple instructions and explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

PART 1: The Chemistry of 4-Amino-6-bromopicolinic Acid's Solubility

Understanding the molecular structure of 4-Amino-6-bromopicolinic acid is the first step to mastering its solubility. The molecule possesses three key functional groups that dictate its behavior in different chemical environments:

• A Carboxylic Acid (-COOH): An acidic group that can be deprotonated to form a carboxylate anion (-COO⁻).

• An Amino Group (-NH₂): A basic group that can be protonated to form an ammonium cation (-NH₃⁺).

• A Pyridine Ring Nitrogen: A second basic center that can also be protonated.

This combination of acidic and basic groups makes the molecule amphoteric . Like an amino acid, its net charge is highly dependent on the pH of the medium. This pH-dependent ionization is the most critical factor controlling its solubility, especially in aqueous or protic solvents.[1][2] The molecule will exhibit its lowest solubility at its isoelectric point (pI) , where it exists predominantly as a neutral zwitterion, leading to strong intermolecular interactions and precipitation.

Caption: Ionization states of 4-Amino-6-bromopicolinic acid vs. pH.

PART 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during experiments in a direct question-and-answer format.

FAQ 1: My 4-Amino-6-bromopicolinic acid is not dissolving in my solvent. What is the first thing I should try?

The most effective initial step is to adjust the pH. Because the compound is amphoteric, its solubility in polar protic solvents (like water or ethanol) is minimal at its isoelectric point but increases dramatically in acidic or basic conditions.[3]

• To Increase Solubility via Basification: Add a base (e.g., 1M NaOH, K₂CO₃, or an organic base like triethylamine) dropwise. This deprotonates the carboxylic acid to form a highly soluble carboxylate salt. This is the preferred method for reactions where the amino group is the reacting nucleophile.

• To Increase Solubility via Acidification: Add an acid (e.g., 1M HCl) dropwise. This protonates the amino group and pyridine nitrogen, forming a soluble ammonium salt.[4] This is suitable for reactions involving the carboxylic acid group, such as esterifications or reactions where the amino group needs to be protected by protonation.

FAQ 2: How do I select the best solvent for my reaction?

Solvent selection depends entirely on the specific reaction you are performing. Picolinic acids, in general, have poor solubility in non-polar organic solvents.

Table 1: Qualitative Solubility and Recommended Usage

Solvent	Solubility of Parent Compound	Recommended Use Case for 4-Amino-6-bromopicolinic acid	Causality & Expert Insight
Water	Highly soluble[5]	Aqueous couplings, salt formation.	Excellent for creating stock solutions once pH is adjusted away from the pI. The high polarity effectively solvates the resulting ions.
DMF, DMSO	Good	Amide couplings, Suzuki couplings, general organic synthesis.	These polar aprotic solvents are powerful enough to dissolve many polar, poorly soluble organic molecules, often without needing pH adjustment. They are a standard choice for difficult-to-dissolve reactants.[6]
Ethanol, Methanol	Moderately soluble[5][7]	Esterifications (as reagent), reactions tolerant of protic solvents.	Solubility is often moderate but can be significantly improved with acid or base. The protic nature can interfere with some reagents (e.g., organometallics).
THF, Acetonitrile	Sparingly soluble[5]	Anhydrous reactions, especially after derivatization.	The parent acid has low solubility. However, these are excellent solvents for activated species like acid chlorides or esters, which are often generated in situ.[8]
DCM, Chloroform	Insoluble	Extractions (after pH adjustment), reactions with activated species.	The free acid is generally insoluble. However, after converting the acid to a less polar derivative (e.g., a methyl ester), its solubility in these solvents increases.

FAQ 3: I am performing an amide coupling reaction. How do I manage the poor solubility?

This is a classic scenario where complete dissolution of the starting material is not necessary before starting the reaction. The key is in situ activation and solubilization.

You can begin with a suspension of the 4-Amino-6-bromopicolinic acid in an appropriate anhydrous solvent (like DMF or THF). The addition of a coupling agent (e.g., HATU, EDC) or a reagent to form the acid chloride (e.g., thionyl chloride) will convert the acid to a highly reactive, more soluble intermediate, which then readily reacts with the amine.[6][9] This approach avoids the need to fully dissolve the starting acid.

FAQ 4: Can I use heat to increase solubility?

Yes, increasing the temperature will generally increase the solubility of the compound in most solvents.[5] However, this must be done with caution:

• Thermal Stability: Ensure that 4-Amino-6-bromopicolinic acid and all other reagents in your reaction are stable at the desired temperature.

• Precipitation on Cooling: Be aware that the compound may precipitate out of the solution as it cools. This can be a problem for reactions run at room temperature or below after initial heating. For crystallization, this property can be advantageous.

PART 3: Detailed Experimental Protocols

These protocols provide step-by-step methodologies for common laboratory procedures involving 4-Amino-6-bromopicolinic acid.

Protocol 1: Preparation of a Basic Aqueous Stock Solution (e.g., 0.5 M)

This protocol is ideal for preparing the compound for aqueous cross-coupling reactions or for dispensing into reactions.

Methodology:

• Weigh 1.085 g (5.0 mmol) of 4-Amino-6-bromopicolinic acid into a 10 mL volumetric flask.

• Add approximately 7 mL of deionized water. The compound will likely form a suspension.

• While stirring, add 1.0 M NaOH solution dropwise. Monitor the suspension.

• Continue adding NaOH until all the solid has dissolved, and the solution becomes clear. The pH will be alkaline.

• Once fully dissolved, add deionized water to bring the final volume to exactly 10.0 mL.

• Self-Validation: The endpoint is a visually clear, particle-free solution. If the solution remains cloudy, add another drop of base. This stock solution of the sodium salt is now ready for use.

Protocol 2: In Situ Solubilization for Amide Coupling Reactions

This protocol demonstrates the standard workflow for using the compound in an amide bond formation without requiring prior dissolution.

Caption: Workflow for in situ solubilization and reaction.

Methodology:

• To a dry reaction flask under an inert atmosphere (e.g., Nitrogen or Argon), add 4-Amino-6-bromopicolinic acid (1.0 eq).

• Add anhydrous DMF to the flask to form a suspension (the solid will not fully dissolve).

• Add the amine coupling partner (1.1 eq) to the suspension.

• In a separate vial, dissolve the coupling agent (e.g., HATU, 1.2 eq) and a non-nucleophilic base (e.g., DIPEA, 3.0 eq) in anhydrous DMF.

• Slowly add the coupling agent/base solution to the stirred suspension of the acid and amine.

• Causality & Observation: As the coupling agent activates the carboxylic acid, it forms a more soluble activated ester intermediate. You will often observe the suspension clarifying as the reaction proceeds and the starting material is consumed.

• Allow the reaction to stir at room temperature for 12-18 hours, monitoring by TLC or LC-MS for the formation of the desired amide product. This method is highly reliable as it leverages the reaction itself to overcome the initial solubility barrier.[6]

PART 4: References

• ChemWhat. 4-aMino-6-broMopicolinic acid CAS#: 1060811-27-9.[Link]

• MDPI. Solubility and Crystallization Studies of Picolinic Acid. (2023). [Link]

• ResearchGate. Mole fraction solubilities of pyridine-3-carboxylic acid obtained in...[Link]

• PMC - NIH. Dipicolinic Acid Derivatives as Inhibitors of New Delhi Metallo-β-lactamase-1.[Link]

• Cheméo. 4-Pyridinecarboxylic acid.[Link]

• PubChem. 3-Amino-6-bromopicolinic acid | C6H5BrN2O2 | CID 45480452.[Link]

• Google Patents. WO2018116139A1 - New picolinic acid derivatives and their use as intermediates.

• ijrras.com. Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K.[Link]

• PMC. Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid. (2015). [Link]

• Google Patents. US3245998A - Processes for the production of picolinic acid dericatives.

• PubChem - NIH. 4-Bromopicolinamide | C6H5BrN2O | CID 693291.[Link]

• Asian Journal of Dental and Health Sciences. Effect of pH on Pharmaceutical Ingredients / Drugs / Chemicals. (2022). [Link]

• IRL @ UMSL. Synthesis of Some Aminopicolinic Acids. (2012). [Link]

• ResearchGate. The solubility-pH profiles of amino acids showing departures from the...[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ajdhs.com [ajdhs.com]
• 3. researchgate.net [researchgate.net]
• 4. US3245998A - Processes for the production of picolinic acid dericatives - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. Dipicolinic Acid Derivatives as Inhibitors of New Delhi Metallo-β-lactamase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]

Managing reaction byproducts in 4-Amino-6-bromopicolinic acid synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we dissect the mechanistic causality behind the synthesis of 4-amino-6-bromopicolinic acid—a critical intermediate in the development of advanced agrochemicals and pharmaceuticals.

This guide focuses on the most challenging aspect of this workflow: managing reaction byproducts during the simultaneous halogen exchange and hydrolysis of protected 4-aminopicolinates.

Mechanistic Overview & Reaction Pathway

The synthesis typically involves treating a protected 6-fluoro- or 6-chloro-4-aminopicolinate with hydrobromic acid (HBr) in an acetic acid co-solvent[1]. This single step performs three critical functions:

• Halogen Exchange: Nucleophilic aromatic substitution of the 6-fluoro/chloro group with a bromide ion.

• Ester Hydrolysis: Conversion of the picolinate ester to a carboxylic acid.

• Imide Deprotection: Hydrolysis of the cyclic imide protecting the 4-amino group to regenerate the free amine[1].

Failure to balance the kinetics of these three reactions leads to specific byproduct profiles.

Reaction pathway of 4-amino-6-bromopicolinic acid synthesis and common byproduct routes.

Troubleshooting FAQs: Managing Reaction Byproducts

Q1: Why am I seeing high levels of unreacted 6-fluoro-4-aminopicolinic acid in my final mixture? A1: Halogen exchange at the 6-position requires significant activation energy. If the internal reactor temperature is below 70°C, the nucleophilic aromatic substitution of the fluoro group by bromide ions is kinetically limited[1]. Ensure the reaction is heated to at least 80–100°C[2]. Acetic acid is crucial here as a co-solvent because it increases the effective acidity of HBr (pushing the effective pKa to approximately -6), facilitating the protonation of the pyridine ring which strongly accelerates the halogen exchange[3].

Q2: My product assay shows significant loss of the carboxylic acid group (decarboxylation). How can I prevent this? A2: Picolinic acids (pyridine-2-carboxylic acids) are highly prone to thermal decarboxylation, especially in strongly acidic media like HBr/HOAc at elevated temperatures. This occurs via protonation of the pyridine nitrogen followed by the irreversible loss of CO₂. If your reaction exceeds 100°C for prolonged periods (>18 hours), decarboxylation accelerates rapidly. You must optimize the reaction time by monitoring the intermediate via HPLC and cooling the mixture immediately once the halogen exchange is complete.

Q3: During isolation, my yield of the free base 4-amino-6-bromopicolinic acid is low, but the mass balance suggests the product is there. What is happening? A3: The target product readily forms a hydrobromide (HBr) salt in the highly acidic reaction mixture[2]. If the pH is not properly adjusted during the aqueous workup, this HBr salt remains partially soluble in the aqueous phase or precipitates as a sticky oil. To isolate the free base, the HBr salt must be neutralized. You must carefully adjust the pH of the aqueous phase using a mild base (e.g., aqueous potassium carbonate) to the isoelectric point of the amino acid (typically pH 3.5–4.0) to maximize precipitation of the free base[2].

Q4: What is the purpose of the cyclic imide protecting group, and why do I see incomplete deprotection? A4: In many synthetic routes, the 4-amino group is protected as a cyclic imide to prevent unwanted side reactions during upstream cross-coupling[1]. The HBr/H₂O/HOAc mixture serves a dual purpose: halogen exchange and acidic hydrolysis of this imide[1]. Incomplete deprotection usually results from insufficient water in the reaction mixture. Ensure that aqueous HBr (e.g., 48% HBr in water) is used rather than strictly anhydrous HBr in glacial acetic acid, as water is the required nucleophile for the hydrolysis of the imide and ester groups.

Quantitative Byproduct Profiling

To assist in optimizing your thermal conditions, the following table summarizes the typical byproduct distribution observed during the HBr/HOAc halogen exchange step at various temperatures and time intervals.

Reaction Condition	6-Fluoro Byproduct (%)	Decarboxylation (%)	Imide Intermediate (%)	Target Product Yield (%)
60°C, 12 hours	45.0	< 1.0	15.0	39.0
80°C, 12 hours	12.5	2.5	5.0	80.0
100°C, 18 hours	< 1.0	18.0	< 1.0	80.0 (Peak)
120°C, 24 hours	< 1.0	45.0	< 1.0	54.0

Note: Data represents typical HPLC area percentages demonstrating the temperature-dependence of halogen exchange versus thermal degradation.

Self-Validating Standard Operating Protocol (SOP)

This protocol is designed as a self-validating system. By integrating strict In-Process Controls (IPC) and precise pH adjustments, the workflow inherently prevents the carryover of the byproducts discussed above.

Step 1: Reactor Preparation Equip a glass-lined reactor with a mechanical stirrer, reflux condenser, and an internal temperature probe. Causality: Glass-lining is mandatory as hot HBr is highly corrosive to standard stainless steel reactors.

Step 2: Reagent Charging Charge the reactor with 1.0 equivalent of the starting material (e.g., methyl 4-(cyclic imide)-6-fluoropicolinate). Add 5.0 to 10.0 equivalents of 48% aqueous hydrobromic acid (HBr) and an equal volume of glacial acetic acid (HOAc)[1].

Step 3: Heating & Halogen Exchange Heat the reaction mixture to an internal temperature of 80–90°C. Maintain this temperature with aggressive stirring for 12–18 hours[2].

Step 4: In-Process Control (IPC) - Self-Validation Checkpoint Sample the reaction mixture and analyze via HPLC. The reaction is considered complete and self-validated when the HPLC peak area for the 6-fluoro intermediate falls below 2.0%. This confirms that the kinetic barrier for halogen exchange has been overcome without inducing thermal degradation[1]. If >2.0%, continue heating in 2-hour increments.

Step 5: Cooling & Quenching Immediately cool the reactor to 20°C to halt any potential decarboxylation. Slowly add water (2 volumes relative to the reaction mass) while maintaining the temperature below 25°C.

Step 6: Isoelectric Neutralization Carefully add 20% aqueous potassium carbonate (K₂CO₃) to adjust the pH to approximately 3.5–4.0[2]. Causality: This specific pH targets the isoelectric point of 4-amino-6-bromopicolinic acid, breaking the soluble HBr salt and forcing the free base to precipitate out of the aqueous phase.

Step 7: Filtration & Washing Filter the precipitated product. Wash the filter cake with a 1:1 mixture of methanol and water[4]. Causality: The methanol-water wash utilizes differential solubility to strip away any residual HBr salts and trapped acetic acid without dissolving the target free base[4].

Step 8: Drying Dry the product in a vacuum oven at 50°C until a constant weight is achieved.

References

• Title: Improved synthesis of 4-amino-6-(heterocyclic)picolinates | Source: Google Patents | URL: 1

• Title: Improved synthesis of 6-aryl-4-aminopicolinates | Source: Google Patents | URL: 2

• Title: WO 2021/188639 A1 | Source: Googleapis.com | URL: 4

• Title: Thoughts on the preparation of 30% HBr/Acetic Acid | Source: Sciencemadness Discussion Board | URL: 3

Sources

• 1. WO2021188639A1 - Improved synthesis of 4-amino-6-(heterocyclic)picolinates - Google Patents [patents.google.com]
• 2. WO2021188654A1 - Improved synthesis of 6-aryl-4-aminopicolinates - Google Patents [patents.google.com]
• 3. sciencemadness.org [sciencemadness.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Reference Data & Comparative Studies

Herbicidal efficacy of 4-Amino-6-bromopicolinic acid analogs

An In-Depth Technical Guide to the Herbicidal Efficacy of 4-Amino-6-Bromopicolinic Acid Analogs

As agrochemical development shifts toward ultra-low-dose, high-efficacy active ingredients, the synthetic auxin landscape has been revolutionized by the arylpicolinate chemical family. At the structural heart of this revolution is 4-amino-6-bromopicolinic acid , a critical synthetic intermediate. Through palladium-catalyzed cross-coupling (such as Suzuki-Miyaura reactions), the 6-bromo position is substituted with specific aryl or heteroaryl rings to generate hyper-potent analogs like halauxifen-methyl (Arylex™ active) and florpyrauxifen-benzyl (Rinskor™ active)[1][2].

This guide provides an objective, data-driven comparison of these 4-amino-6-bromopicolinic acid analogs against classical synthetic auxins (2,4-D, dicamba), detailing their unique receptor kinetics, comparative field efficacy, and the rigorous experimental protocols required to validate their performance.

Mechanistic Causality: The AFB5 Receptor Advantage

To understand why 6-aryl-4-aminopicolinates achieve commercial efficacy at application rates 50 to 100 times lower than classical auxins, we must examine target-site causality.

Classical synthetic auxins (like 2,4-D and IAA) primarily bind to the TIR1 (Transport Inhibitor Response 1) receptor within the SCF ubiquitin ligase complex[3]. However, 4-amino-6-bromopicolinic acid analogs exhibit a profound binding preference for AFB5 (Auxin Signaling F-Box 5), a homologous but distinct receptor[3]. The bulky aryl substitutions at the 6-position of the picolinate ring fit precisely into the hydrophobic pocket of the AFB5 receptor.

Binding to AFB5 triggers the rapid ubiquitination and degradation of Aux/IAA repressor proteins, which subsequently frees Auxin Response Factors (ARFs)[3]. This deregulation leads to a massive over-accumulation of ethylene and abscisic acid, causing rapid epinasty, vascular tissue destruction, and ultimate plant death. Because AFB5 mutations are rare in wild weed populations, these analogs effectively bypass established TIR1-mediated resistance mechanisms[3].

Mechanism of action of picolinate auxins via the SCF-AFB5 ubiquitin ligase pathway.

Comparative Efficacy Profiles

The true value of 4-amino-6-bromopicolinic acid derivatives lies in their broad-spectrum efficacy against resistant biotypes at exceptionally low use rates.

Halauxifen-methyl vs. Classical Auxins

Halauxifen-methyl was developed to target problematic broadleaf weeds, particularly those resistant to glyphosate and ALS inhibitors. In field trials evaluating control of glyphosate-resistant (GR) horseweed (Erigeron canadensis), halauxifen-methyl applied at a mere 5 g ae/ha achieved 81% control[4]. To achieve a statistically comparable level of control (80%), dicamba required an application rate of 280 g ae/ha, while 2,4-D applied at 560 g ae/ha resulted in an inadequate 49% control[4]. Furthermore, halauxifen-methyl is highly effective against winter annuals like henbit (90% control) and purple deadnettle (99% control), outperforming both 2,4-D and dicamba[5].

Florpyrauxifen-benzyl in Aquatic and Agronomic Systems

Florpyrauxifen-benzyl features a distinct ester formulation that provides exceptional efficacy in flooded environments (rice paddies) and aquatic weed management. For off-season management of Commelina benghalensis, florpyrauxifen-benzyl combined with glyphosate reached up to 92% efficacy at 60 days after application (DAA), vastly outperforming triclopyr and standard halauxifen mixtures[6]. In aquatic systems, it demonstrates profound activity against invasive Hydrilla; exposure to concentrations as low as 12 to 36 µg a.i. L⁻¹ for 24 to 48 hours reduces Hydrilla biomass by 30–75%[7].

Quantitative Efficacy Summary

Herbicide Analog	Target Weed Species	Application Rate	Efficacy (%)	Standard Comparator	Comparator Rate	Comparator Efficacy
Halauxifen-methyl	GR Horseweed (E. canadensis)	5 g ae/ha	81 - 89%	Dicamba	280 g ae/ha	80%
Halauxifen-methyl	GR Horseweed (E. canadensis)	5 g ae/ha	81 - 89%	2,4-D	560 g ae/ha	49%
Halauxifen-methyl	Purple Deadnettle	5 g ae/ha	99%	Dicamba	280 g ae/ha	< 50%
Florpyrauxifen-benzyl	Commelina benghalensis	Standard Field Rate	92% (w/ Gly)	Triclopyr	Standard Field Rate	< 55%
Florpyrauxifen-benzyl	Hydrilla (Aquatic)	36 µg a.i. L⁻¹	75 - 85%	Endothall	1000+ µg a.i. L⁻¹	Variable

Self-Validating Experimental Protocols

To objectively evaluate the herbicidal efficacy of new 4-amino-6-bromopicolinic acid analogs during drug development, researchers must employ a self-validating workflow that pairs macroscopic phenotypic scoring with molecular target-site validation.

Protocol A: Whole-Plant Dose-Response Assay

Causality Focus: Establishing the LD50 and observing the timeline of epinastic response ensures that the analog is penetrating the cuticle and translocating effectively.

• Plant Material Standardization: Cultivate target weed species (e.g., GR Erigeron canadensis) in a controlled greenhouse environment (25°C/20°C day/night, 16-h photoperiod). Standardize application timing strictly to the 10–15 cm rosette stage to ensure uniform cuticular thickness.

• Herbicide Formulation & Application: Prepare the 4-amino-6-bromopicolinic acid analog in an agriculturally acceptable carrier with a non-ionic surfactant (0.25% v/v). Apply using a track sprayer calibrated to deliver 140 L/ha at 275 kPa. Use a logarithmic dose progression: 0, 1.25, 2.5, 5.0, 10.0, and 20.0 g ae/ha.

• Phenotypic Evaluation: Score visual control on a 0% (no injury) to 100% (complete necrosis) scale at 7, 14, and 28 days after treatment (DAT). Critical checkpoint: Epinasty should be visible within 24 hours; delayed epinasty indicates poor formulation penetration.

• Biomass Quantification: At 28 DAT, harvest above-ground biomass, dry at 60°C for 72 hours, and record dry weights.

• Statistical Analysis: Fit the dry weight data to a four-parameter log-logistic model to calculate the GR₅₀ (dose required to reduce growth by 50%).

Protocol B: Molecular Validation (Receptor Binding Kinetics)

Causality Focus: Confirming that the observed whole-plant death is strictly due to AFB5 engagement, ruling out off-target toxicity.

• Protein Expression: Express recombinant Arabidopsis AFB5 and TIR1 proteins, alongside an Aux/IAA degron peptide, using an in vitro wheat germ extract system.

• Surface Plasmon Resonance (SPR): Immobilize the Aux/IAA peptide on an SPR sensor chip.

• Binding Assay: Flow the receptor (AFB5 or TIR1) over the chip in the presence of varying concentrations of the synthesized analog (1 nM to 10 µM).

• Kinetic Measurement: Measure the association ( Ka​ ) and dissociation ( Kd​ ) rates. A successful 4-amino-6-bromopicolinic acid analog will show a highly stable ternary complex (Receptor-Auxin-Aux/IAA) with AFB5, but weak or transient binding with TIR1.

Self-validating workflow for assessing herbicidal efficacy and target site binding.

Conclusion

The transformation of 4-amino-6-bromopicolinic acid into 6-aryl/heteroaryl analogs represents a paradigm shift in weed science. By shifting the target-site affinity from TIR1 to AFB5, analogs like halauxifen-methyl and florpyrauxifen-benzyl deliver superior herbicidal efficacy at fractions of the application rates required by legacy auxins. For researchers developing next-generation agrochemicals, utilizing the brominated intermediate for novel cross-coupling presents a highly validated pathway for discovering ultra-low-dose, resistance-breaking herbicides.

References

• Improved synthesis of 6-aryl-4-aminopicolinates (WO2021188654A1). Google Patents.
• Improved synthesis of 4-amino-6-(heterocyclic)picolinates (WO2021188639A1). Google Patents.

• Efficacy of Halauxifen-Methyl on Glyphosate-Resistant Horseweed (Erigeron canadensis) . ResearchGate. Available at:[Link]

• Comparison of 2,4-D, dicamba and halauxifen-methyl alone or in combination with glyphosate for preplant weed control . BioOne Complete. Available at:[Link]

• Mutations in an Auxin Receptor Homolog AFB5 and in SGT1b Confer Resistance to Synthetic Picolinate Auxins . PMC / NIH. Available at:[Link]

• Efficacy of florpyrauxifen-benzyl and other herbicides in the control of Commelina benghalensis . SciELO. Available at:[Link]

• Efficacy of Florpyrauxifen-benzyl on Dioecious Hydrilla and Hybrid Water Milfoil . ERDC/EL TR-21-8. Available at:[Link]

Sources

• 1. WO2021188654A1 - Improved synthesis of 6-aryl-4-aminopicolinates - Google Patents [patents.google.com]
• 2. WO2021188639A1 - Improved synthesis of 4-amino-6-(heterocyclic)picolinates - Google Patents [patents.google.com]
• 3. Mutations in an Auxin Receptor Homolog AFB5 and in SGT1b Confer Resistance to Synthetic Picolinate Auxins and Not to 2,4-Dichlorophenoxyacetic Acid or Indole-3-Acetic Acid in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. bioone.org [bioone.org]
• 6. scielo.br [scielo.br]
• 7. lgpc.ny.gov [lgpc.ny.gov]

A Comparative Guide to the Structure-Activity Relationship of 4-Amino-6-bromopicolinic Acid Derivatives in Herbicide Design

The 4-Aminopicolinic Acid Scaffold: A Privileged Structure in Herbicide Discovery

The 4-aminopicolinic acid framework is a well-established pharmacophore for synthetic auxin herbicides. These compounds mimic the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled growth and ultimately, plant death.[1] The primary molecular target for many of these herbicides is the F-box protein TRANSPORT INHIBITOR RESPONSE 1 (TIR1) and its relatives, the AUXIN SIGNALING F-BOX (AFB) proteins.[3][4] By binding to these receptors, the synthetic auxins trigger the degradation of transcriptional repressors, leading to an overstimulation of auxin-responsive genes.[1]

The general structure of a 4-aminopicolinic acid-based herbicide is characterized by several key positions where substitutions can dramatically alter its biological activity, selectivity, and soil persistence. This guide will focus on the impact of these substitutions, with a special emphasis on the role of the bromine atom at the 6-position.

The Critical Role of the 6-Position: A Comparative Analysis

The substituent at the 6-position of the picolinic acid ring plays a pivotal role in determining the herbicidal properties of the molecule. While direct and extensive SAR studies on 4-amino-6-bromopicolinic acid are not widely published, we can infer its potential by comparing it with other well-documented 6-substituted analogs, such as those bearing aryl, pyrazolyl, and other halogen moieties.

Halogen Substituents at the 6-Position

Patents reveal that halogen substituents at the 6-position are a common feature in the design of picolinic acid herbicides.[5] The presence of a halogen, such as fluorine, chlorine, or bromine, is often preferred. While direct comparative studies are scarce, the choice of halogen can influence the compound's lipophilicity, electronic properties, and steric profile, all of which can affect its interaction with the target receptor and its metabolic stability in the plant and soil. The synthesis of 6-bromo analogs is often achieved through the reduction of corresponding 6-bromo-4-nitro or 6-bromo-4-azido intermediates.[5]

Aryl and Heteroaryl Substituents at the 6-Position

Recent research has heavily focused on the introduction of aryl and heteroaryl groups at the 6-position, leading to the discovery of highly potent herbicides.[1][3][6][7] These bulky substituents can provide additional binding interactions within the receptor pocket, enhancing affinity and efficacy.

For instance, studies on 6-(5-aryl-substituted-1-pyrazolyl)-2-picolinic acids have shown that the nature and position of substituents on the aryl ring are critical for activity.[1][6] Electron-withdrawing groups on the aryl ring can significantly influence herbicidal potency.[7] This suggests that a bromine atom at the 6-position, with its electron-withdrawing nature, could contribute positively to the herbicidal activity.

The following table summarizes the herbicidal activity of various 6-substituted 4-aminopicolinic acid derivatives against Arabidopsis thaliana root growth, a common primary screen for auxin herbicides.

6-Substituent	Derivative Example	IC50 (µM) against A. thaliana root growth	Reference
Pyrazolyl-Aryl	4-amino-3,5-dichloro-6-(5-(4-chlorophenyl)-1H-pyrazol-1-yl)-2-picolinic acid (V-7)	Significantly lower than Halauxifen-methyl	[1][4]
Pyrazolyl-Aryl	4-amino-3-chloro-5-fluoro-6-(5-(2-bromophenyl)-3-methyl-1H-pyrazol-1-yl)-2-picolinic acid (S070)	Better inhibitory effect than florpyrauxifen	[6][8]
Indazolyl	4-amino-3,5-dichloro-6-(1H-indazol-1-yl)-2-picolinic acid derivatives	Excellent inhibitory effect	[7][9]
Aryl	6-aryl-4-aminopicolinates	Potent herbicides with a broad spectrum of weed control	[10][11]

Note: Direct IC50 values for 4-amino-6-bromopicolinic acid are not available in the cited literature for a direct comparison.

Influence of Substituents at Other Positions

The activity of 4-amino-6-bromopicolinic acid derivatives is not solely dependent on the 6-position. Modifications at the 3 and 5-positions of the pyridine ring are also crucial.

• 3-Position: Halogen substitution, particularly chlorine, is a common feature.[5]

• 5-Position: This position can tolerate a range of substituents, including hydrogen and fluorine, which can modulate the molecule's electronic properties and metabolic stability.[5]

The interplay between substituents at the 3, 5, and 6-positions is a key aspect of optimizing the herbicidal profile of these compounds.

Mechanism of Action: Beyond Simple Auxin Mimicry

While the general mechanism of action involves mimicking auxin, recent studies have revealed more nuanced interactions. Different synthetic auxins can exhibit differential binding affinities for various TIR1/AFB family members.[1] For instance, some picolinate herbicides show a preference for binding to AFB5 over TIR1.[1] Furthermore, some novel 6-indazolyl-2-picolinic acids have been shown to up-regulate genes involved in ethylene and abscisic acid (ABA) production, suggesting a mode of action that differs from classical picolinic acids.[7]

The following diagram illustrates the generalized signaling pathway of synthetic auxin herbicides.

Caption: Generalized signaling pathway of synthetic auxin herbicides.

Experimental Protocols

General Synthesis of 4-Aminopicolinic Acid Derivatives

The synthesis of 4-aminopicolinic acid derivatives often starts from a substituted picolinic acid N-oxide. A general synthetic route is outlined below.[12]

Step-by-step methodology:

• Nitration: Picolinic acid N-oxide is nitrated using a mixture of sulfuric acid and fuming nitric acid to introduce a nitro group at the 4-position, yielding 4-nitropicolinic acid N-oxide.

• Halogenation (if necessary): Halogens can be introduced at various positions on the pyridine ring using standard halogenating agents.

• Substitution at the 6-position: For derivatives with aryl or heteroaryl groups at the 6-position, a common method is a nucleophilic substitution reaction where a chlorine atom at the 6-position is replaced.[1] For 6-bromo derivatives, specific bromination methods or starting from a 6-bromo precursor would be employed.[5]

• Reduction: The 4-nitro group is reduced to a 4-amino group, typically through catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst.[12]

The following diagram illustrates a conceptual workflow for the synthesis and evaluation of these derivatives.

Sources

• 1. Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, Herbicidal Activity, and Structure-Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. WO2001051468A1 - 4-aminopicolinates and their use as herbicides - Google Patents [patents.google.com]
• 6. Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids [mdpi.com]
• 7. Study on Design, Synthesis and Herbicidal Activity of Novel 6-Indazolyl-2-picolinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. EP1973881B1 - 6-(poly-substituted aryl)-4-aminopicolinates and their use as herbicides - Google Patents [patents.google.com]
• 11. WO2007082098A2 - 6-(poly-substituted aryl)-4-aminopicolinates and their use as herbicides - Google Patents [patents.google.com]
• 12. irl.umsl.edu [irl.umsl.edu]

In vitro testing of novel compounds derived from 4-Amino-6-bromopicolinic acid

Title: In Vitro Profiling of 4-Amino-6-Bromopicolinic Acid Derivatives: A Comparative Guide to Metalloenzyme and Cytotoxicity Assays

Introduction

The 4-amino-6-bromopicolinic acid scaffold is a privileged structure in modern drug discovery. Characterized by its N,O-bidentate chelating moiety (comprising the pyridine nitrogen and the carboxylic acid group), this core is exceptionally adept at coordinating with metal ions. This chemical property is currently being exploited in two primary therapeutic avenues:

• Metalloenzyme Inhibition: The scaffold acts as a competitive inhibitor for 2-oxoglutarate (2-OG) dependent oxygenases, such as the histone demethylase KDM5B, by chelating the active-site Fe(II) ion. The 4-amino and 6-bromo substituents provide critical steric bulk and electronic modulation to enhance binding pocket affinity compared to unsubstituted pyridine carboxylic acids ().

• Transition Metal Anticancer Complexes: When complexed with transition metals like Rhenium(I) or Nickel(II), picolinic acid derivatives form stable, lipophilic cations that accumulate in mitochondria, inducing reactive oxygen species (ROS) and apoptosis in cancer cells (; ).

This guide provides an objective comparison of the in vitro assay platforms required to validate the mechanistic efficacy and cytotoxicity of these novel compounds, ensuring researchers can build self-validating experimental systems.

Section 1: Target Engagement - Biochemical Assay Comparison

To evaluate the inhibitory potency (IC50) of 4-amino-6-bromopicolinic acid derivatives against metalloenzymes like KDM5B, researchers typically choose between AlphaLISA and Time-Resolved Fluorescence Energy Transfer (TR-FRET).

Data Presentation: Assay Comparison

Feature	AlphaLISA (Amplified Luminescent Proximity)	TR-FRET (Time-Resolved FRET)
Readout	Luminescence (615 nm)	Fluorescence Ratio (665 nm / 615 nm)
Sensitivity	High (pM to nM range)	Moderate to High (nM range)
Interference Risk	Susceptible to strong metal chelators	Susceptible to fluorescent compounds
Wash Steps	No (Homogeneous)	No (Homogeneous)
Best For	High-affinity 2-OG competitive inhibitors	Broad screening with autofluorescent compounds

Verdict: AlphaLISA is prioritized for picolinic acid derivatives. The halogenated pyridine ring can sometimes exhibit native fluorescence that interferes with TR-FRET emission readouts, making the luminescence-based AlphaLISA a more trustworthy platform for this specific chemotype.

Experimental Protocol: AlphaLISA for KDM5B Inhibition

Self-Validating System: This protocol includes a no-enzyme control (to establish baseline) and a known 2-OG competitive inhibitor (e.g., CPI-455) as a positive control to ensure assay dynamic range.

• Reagent Preparation: Prepare assay buffer (50 mM HEPES pH 7.4, 50 mM NaCl, 1 mM TCEP, 0.01% Tween-20). Supplement with 10 µM Fe(II) and 1 mM alpha-ketoglutarate (2-OG).

  • Causality & Logic: Fe(II) must be freshly prepared to prevent spontaneous oxidation to Fe(III). Fe(III) cannot support KDM5B catalysis; its presence would artificially ablate enzyme activity, yielding false-positive inhibition data for the chelating drug.

• Compound Dispensing: Serial dilute the 4-amino-6-bromopicolinic acid derivatives in DMSO. Transfer 100 nL to a 384-well white OptiPlate.

• Enzyme Incubation: Add 5 µL of recombinant KDM5B (final concentration 2 nM). Incubate for 15 minutes at room temperature.

  • Causality & Logic: Pre-incubation allows the bidentate ligand to equilibrate with the active site Fe(II) before the 2-OG substrate introduces competitive pressure.

• Substrate Addition: Add 5 µL of biotinylated H3K4me3 peptide substrate. Incubate for 30 minutes.

• Detection: Add 10 µL of AlphaLISA Anti-methyl-Histone Acceptor beads and Streptavidin Donor beads. Incubate in the dark for 60 minutes.

• Readout: Measure luminescence at 615 nm. Calculate IC50 using a 4-parameter logistic curve.

Section 2: Phenotypic & Cytotoxicity Profiling

For derivatives formulated as transition metal complexes (e.g., Re(I) tricarbonyl complexes), evaluating cytotoxicity is the next critical step. These complexes often target lung (A549) or breast (MCF-7) cancer cell lines.

Data Presentation: Cytotoxicity Assay Comparison

Feature	CellTiter-Glo (ATP Luminescence)	MTT Assay (Metabolic Absorbance)
Marker of Viability	Intracellular ATP levels	Mitochondrial reductase activity
Readout	Luminescence	Absorbance (570 nm)
Metal Interference	Very Low	High (Metals can reduce MTT directly)
Sensitivity	< 10 cells/well	~1,000 cells/well

Verdict: CellTiter-Glo is strictly required for transition metal complexes of picolinic acid. The MTT assay relies on the reduction of a tetrazolium dye; redox-active metal complexes (like Ni(II) or Re(I)) can chemically reduce MTT in the absence of cells, leading to false-negative cytotoxicity data.

Experimental Protocol: CellTiter-Glo Viability Assay

Self-Validating System: Includes a cell-free media control to subtract background luminescence and a positive apoptosis control (e.g., Staurosporine) to validate the ATP depletion kinetics.

• Cell Seeding: Seed A549 lung cancer cells at 2,000 cells/well in a white opaque 384-well plate. Incubate overnight at 37°C, 5% CO2.

  • Causality & Logic: White plates are chosen over clear plates to maximize luminescent signal reflection and prevent well-to-well optical crosstalk.

• Treatment: Treat cells with a 10-point dose-response of the Re(I)-picolinic acid complex (0.1 µM to 100 µM). Incubate for 72 hours.

• Equilibration: Remove the plate from the incubator and equilibrate to room temperature for 30 minutes.

  • Causality & Logic: The luciferase enzyme in the CellTiter-Glo reagent is highly temperature-sensitive. Uneven plate temperatures will cause edge effects, skewing the luminescent output and resulting in inaccurate LC50 values.

• Lysis and Detection: Add an equal volume (e.g., 25 µL) of CellTiter-Glo reagent. Shake the plate for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the luminescent signal.

• Readout: Record luminescence. Normalize data against the DMSO vehicle control (100% viability) to determine the LC50.

Section 3: Mechanistic Workflow & Causality

The following diagram illustrates the logical flow of in vitro testing for 4-amino-6-bromopicolinic acid derivatives. The dual nature of the scaffold requires parallel testing tracks depending on whether the compound is deployed as a naked small-molecule inhibitor or a metal-coordinated complex.

Caption: In vitro testing cascade for 4-amino-6-bromopicolinic acid derivatives and metal complexes.

References

• Yaqoob, S., Khan, F. A., Tanveer, N., & Wang, Y. (2025). "Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors." Drug Design, Development and Therapy. URL:[Link]

• Torambetov, B., Khojabaeva, G., Bharty, M. K., & Gonnade, R. (2025). "Transition metal complexes of Thiadiazole-Picolinic acid: Crystal structures, DFT insights and anticancer activity." Journal of Molecular Structure. URL:[Link]

• Matlou, M. L., Malan, F. P., Nkadimeng, S., McGaw, L., Tembu, V. J., & Manicum, A. L. E. (2023). "Exploring the in vitro anticancer activities of Re(I) picolinic acid and its fluorinated complex derivatives on lung cancer cells: a structural study." JBIC Journal of Biological Inorganic Chemistry. URL:[Link]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for 4-Amino-6-bromopicolinic acid

This guide provides an in-depth comparison of analytical methodologies for the validation of 4-Amino-6-bromopicolinic acid, a critical component in various stages of pharmaceutical development. As scientists and researchers, our objective extends beyond mere measurement; we are tasked with ensuring that our data is reliable, reproducible, and scientifically sound. This necessitates a rigorous validation process for our analytical methods.

This document is structured to provide not just protocols, but the underlying scientific rationale for our experimental choices. We will explore and compare two primary analytical techniques: Reversed-Phase High-Performance Liquid Chromatography with UV detection (RP-HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The framework for this entire discussion is grounded in the principles outlined by the International Council for Harmonisation (ICH) in their Q2(R2) guideline on the Validation of Analytical Procedures, a cornerstone for regulatory submissions.[1][2]

The Foundation: Defining the Analytical Target Profile (ATP)

Before any development or validation begins, it is imperative to define the method's purpose through an Analytical Target Profile (ATP), a concept emphasized in the complementary ICH Q14 guideline.[3][4] The ATP prospectively summarizes the performance requirements of the analytical procedure. For the purpose of this guide, we will assume the following ATP:

• Analyte: 4-Amino-6-bromopicolinic acid

• Matrix: Bulk Drug Substance

• Intended Purpose: To serve as a quantitative assay for the identification and determination of potency and purity of the bulk drug substance.

• Required Performance Characteristics: The method must be specific for the analyte, linear over the range of 80-120% of the nominal concentration, accurate, precise (RSD < 2%), and robust enough for routine use in a quality control environment.

This ATP acts as our compass, guiding all subsequent development and validation decisions.

Core Validation Parameters: A Comparative Analysis

An analytical method is only as reliable as its validated performance characteristics.[5] The validation process provides documented evidence that the procedure is fit for its intended purpose.[6] Below, we compare the expected performance of RP-HPLC-UV and LC-MS/MS for the analysis of 4-Amino-6-bromopicolinic acid against the core parameters defined by ICH Q2(R2).[3][4]

Validation Parameter	RP-HPLC-UV Method	LC-MS/MS Method	Scientific Rationale & Causality
Specificity	Good. Achieved via chromatographic separation. Potential interference from co-eluting impurities with similar UV spectra.	Excellent. Achieved via both chromatographic separation and mass-to-charge ratio (m/z) filtering. Using Multiple Reaction Monitoring (MRM) provides a second dimension of specificity, making it highly unlikely that an impurity will have the same retention time, parent mass, and fragment mass.[7]
Linearity (R²)	Excellent (Typically >0.999) within the defined range.[8]	Excellent (Typically >0.999) over a potentially wider dynamic range.	Both techniques rely on detectors that produce a signal directly proportional to concentration in a given range. MS detectors often have a wider linear dynamic range.
Accuracy (% Recovery)	Excellent (Typically 98-102%). Assessed by spiking a placebo with known analyte concentrations.[3]	Excellent (Typically 98-102%). Less susceptible to matrix effects than UV when a stable isotope-labeled internal standard is used.	Accuracy demonstrates the closeness of the measured value to the true value. While both methods are highly accurate, LC-MS/MS with an appropriate internal standard can better compensate for variations in sample preparation and instrument response.[9]
Precision (%RSD)	Excellent (Repeatability & Intermediate Precision <2%).[10]	Excellent (Repeatability & Intermediate Precision <2%).	Precision reflects the degree of scatter between a series of measurements. Both modern HPLC and MS systems are highly engineered for reproducible injections and stable signal generation.
Limit of Quantitation (LOQ)	Moderate (ng level). Sufficient for assay and most impurity testing in bulk material.	Very Low (pg to fg level). Ideal for trace impurity analysis, metabolite studies, or bioanalysis.[11]	The sensitivity of MS detectors is orders of magnitude greater than UV detectors, allowing for the reliable quantification of much lower concentrations.
Robustness	High. Methods are typically resilient to minor changes in mobile phase composition, pH, and column temperature.	Moderate to High. Highly dependent on instrument cleanliness and calibration. Source conditions (e.g., temperatures, gas flows) can be sensitive to lab environment changes.	HPLC-UV methods are generally considered more "rugged" for routine QC labs due to simpler instrumentation. LC-MS/MS requires more specialized maintenance and expertise to ensure consistent performance.

Visualizing the Validation & Analysis Workflow

A well-defined workflow is critical for ensuring consistency and compliance throughout the analytical procedure's lifecycle. The following diagrams illustrate the overarching validation process and a specific workflow for a high-sensitivity analysis.

Figure 1: Analytical Method Validation Lifecycle.

Figure 2: LC-MS/MS Sample Preparation & Analysis Workflow.

Experimental Protocols

The following protocols are detailed, self-validating systems designed for robustness and compliance.

Protocol 1: Recommended Method for Assay & Purity (RP-HPLC-UV)

This method is designed as a robust, primary stability-indicating assay for 4-Amino-6-bromopicolinic acid in bulk substance.

1. Instrumentation & Reagents:

• HPLC system with a quaternary pump, autosampler, column oven, and UV/DAD detector (e.g., Agilent 1100/1200 series).[12]

• C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reagents: Acetonitrile (HPLC Grade), Formic Acid (ACS Grade), Purified Water (18.2 MΩ·cm).

• Reference Standard: 4-Amino-6-bromopicolinic acid, certified purity.

2. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 10% B to 90% B over 15 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm (or optimal wavelength determined by UV scan).

3. Standard & Sample Preparation:

• Diluent: 50:50 Acetonitrile/Water.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh ~25 mg of reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Working Standard (100 µg/mL): Dilute 1.0 mL of the stock solution into a 10 mL volumetric flask with diluent.

• Sample Solution (100 µg/mL): Prepare in the same manner as the working standard, using the bulk drug substance.

4. Validation Procedure (Abbreviated):

• Specificity: Analyze diluent, placebo, and a sample spiked with expected impurities. Perform forced degradation (acid, base, peroxide, heat, light) to ensure peak purity of the analyte from degradants.

• Linearity: Prepare standards at five concentrations from 50 µg/mL to 150 µg/mL (50-150% of working concentration). Plot peak area vs. concentration and perform linear regression.[8]

• Accuracy: Analyze triplicate samples of a placebo spiked with the analyte at three levels (e.g., 80, 100, 120 µg/mL). Calculate percent recovery.[10]

• Precision:

  • Repeatability: Perform six replicate injections of the 100 µg/mL sample solution. Calculate %RSD of peak areas.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument. Calculate %RSD across all data sets.[5]

Protocol 2: High-Sensitivity Alternative for Trace Analysis (LC-MS/MS)

This method is ideal for quantifying trace-level impurities or for bioanalytical applications where high sensitivity and selectivity are required.

1. Instrumentation & Reagents:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• C18 UHPLC Column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Reagents: As per Protocol 1, but using LC-MS grade solvents.

• Internal Standard (IS): A stable isotope-labeled version of the analyte (e.g., ¹³C₆-4-Amino-6-bromopicolinic acid) is ideal. If unavailable, a structurally similar compound can be used after careful validation.

2. Chromatographic & MS Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A rapid gradient is typically used, e.g., 5% B to 95% B over 3 minutes.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: ESI Positive

• MS Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Drying Gas Flow/Temp: As per instrument recommendation.

• MRM Transitions (Hypothetical):

  • Analyte (C₆H₅BrN₂O₂; MW 216.95): Q1: 217.0 → Q3: 173.0 (loss of CO₂)

  • Internal Standard: To be determined based on its mass.

3. Standard & Sample Preparation:

• Prepare calibration standards in the relevant matrix (e.g., plasma, formulation placebo) by spiking with the analyte and a constant concentration of the IS. A typical range might be 0.1 ng/mL to 100 ng/mL.[13]

• Prepare QC samples at low, mid, and high concentrations.

• Sample preparation may involve protein precipitation or solid-phase extraction for complex matrices.

4. Validation Procedure:

• The same core parameters as the HPLC-UV method are evaluated. However, there is an increased focus on matrix effects, recovery, and the stability of the analyte in the biological matrix. The use of matrix-matched calibration curves is often required.[9]

Conclusion

The choice between RP-HPLC-UV and LC-MS/MS for the analysis of 4-Amino-6-bromopicolinic acid is fundamentally driven by the Analytical Target Profile. For routine quality control, potency, and purity analysis of bulk drug substance, a well-validated RP-HPLC-UV method is robust, reliable, and cost-effective, making it the superior choice. Its performance is more than adequate to meet the stringent requirements of regulatory bodies.

Conversely, when the analytical challenge involves trace-level quantification, analysis in complex biological matrices, or requires the highest degree of specificity to resolve co-eluting impurities, the LC-MS/MS method is unequivocally the more powerful tool. While requiring a greater initial investment in equipment and expertise, its sensitivity and selectivity are unparalleled.

Ultimately, a thorough understanding of the method's intended purpose, coupled with a rigorous validation plan grounded in ICH principles, is the key to generating data that is not only accurate but also defensible.

References

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• ResearchGate. (n.d.). Ecni GC-MS Analysis of Picolinic and Quinolinic Acids and Their Amides in Human Plasma, CSF, and Brain Tissue.
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• Di Corcia, A., et al. (n.d.). Gas-solid chromatographic analysis of aromatic amines, pyridine, picolines, and lutidines on cobalt phthalocyanine with porous-layer open-tube columns.
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• Basić, Z., et al. (n.d.). Validation of an HPLC method for the determination of amino acids in feed.
• Kumar, A., et al. (2024). Chromatographic Assurance: Validating Analytical Methods for Novel N-(4-Bromophenyl)-2-Phenyl-6,7-Dihydro. Journal of Chemical Health Risks.
• Gelfi, C., et al. (2006).
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Efficacy of 4-Amino-6-bromopicolinic Acid Derivatives Against Resistant Weeds: A Comparative Guide

Chemical Foundation & Mechanistic Causality

The escalating challenge of herbicide-resistant weeds necessitates the development of novel chemical scaffolds. The synthesis of advanced arylpicolinate herbicides relies heavily on a critical intermediate: 4-amino-6-bromopicolinic acid (1)[1]. Through precise halogen exchange and cross-coupling reactions, this brominated core is derivatized into high-value, broad-spectrum synthetic auxins (HRAC Group 4), most notably halauxifen-methyl (Arylex™ active) and florpyrauxifen-benzyl (Rinskor™ active) (2)[2].

The Causality of Overcoming Target-Site Resistance

Legacy synthetic auxins, such as 2,4-D (a phenoxyacetic acid) and dicamba (a benzoic acid), primarily exert their phytotoxic effects by binding to the TIR1 auxin receptor. Over decades of use, selective pressure has led to reduced sensitivity in these specific receptor pathways.

Arylpicolinate derivatives bypass this resistance due to a fundamental structural divergence. The unique 6-aryl substitution on the picolinate ring alters the molecule's binding affinity, causing it to preferentially target the AFB5 (Auxin Signaling F-Box 5) receptor clade rather than TIR1 (3)[3]. This hyper-affinity interaction requires significantly fewer molecules to trigger the ubiquitination and degradation of Aux/IAA repressor proteins. The resulting derepression of ARF transcription factors induces a lethal hyper-accumulation of ethylene and abscisic acid (ABA), leading to rapid vascular destruction (4)[4].

Fig 1. Mechanism of action of arylpicolinate herbicides via the AFB5/TIR1 auxin signaling pathway.

Comparative Efficacy: Halauxifen-methyl vs. Legacy Auxins

Halauxifen-methyl was engineered for pre-plant burndown applications in corn and soybean, specifically targeting broadleaf weeds that have developed target-site or metabolic resistance to EPSPS inhibitors (glyphosate) and ALS inhibitors.

Because of its high affinity for the AFB5 receptor, halauxifen-methyl achieves superior efficacy at application rates 50 to 100 times lower than legacy auxins (5)[5].

Quantitative Data: Glyphosate-Resistant (GR) Horseweed (Erigeron canadensis)

The following table summarizes field trial data comparing the efficacy of halauxifen-methyl against standard commercial rates of dicamba and 2,4-D on GR horseweed at 28 Days After Treatment (DAT) (6)[6].

Herbicide Active Ingredient	Chemical Class	Application Rate	Efficacy (% Control at 28 DAT)
Halauxifen-methyl	Arylpicolinate	5 g ae/ha	81%
Dicamba	Benzoic Acid	280 g ae/ha	80%
2,4-D	Phenoxyacetic Acid	560 g ae/ha	49%

Protocol 1: Self-Validating Field Efficacy Trial for GR Horseweed

To objectively validate these claims in a field setting, researchers must utilize a protocol that accounts for spatial variability and prevents subjective scoring errors.

• Experimental Design : Establish a Randomized Complete Block Design (RCBD) with four replications. Causality: RCBD mathematically isolates environmental gradients (e.g., soil moisture, sunlight exposure) from the actual treatment effects.

• Plot Setup & Internal Controls : Designate 3m x 9m plots. Include an untreated control plot within every block. Causality: The untreated control serves as the baseline for 0% efficacy, ensuring that observed necrosis in treated plots is strictly herbicide-induced and not caused by environmental stress or pathogens.

• Application Methodology : Apply treatments using a CO2-pressurized backpack sprayer calibrated to deliver 140 L/ha at 276 kPa using AIXR 110015 nozzles. Causality: CO2 pressurization guarantees a constant flow rate and uniform droplet size, preventing localized over-dosing or under-dosing that skews efficacy data.

• Evaluation Timeline : Record visual control ratings (0-100% scale) at 14 and 28 DAT. Causality: The 14 DAT rating captures initial epinasty (stem twisting), confirming the auxin mode of action. The 28 DAT rating is critical to confirm true meristematic death; premature evaluation at 14 DAT often fails to account for secondary regrowth from axillary buds in resistant biotypes.

Comparative Efficacy: Florpyrauxifen-benzyl vs. Traditional Rice Herbicides

Florpyrauxifen-benzyl was developed to address severe multi-herbicide resistance in aquatic and rice-field environments. It demonstrates exceptional efficacy against barnyardgrass (Echinochloa crus-galli) biotypes that have evolved resistance to ALS inhibitors, propanil (PSII inhibitor), and quinclorac (synthetic auxin) (7)[7].

Quantitative Data: Multi-Resistant Barnyardgrass

Herbicide Active Ingredient	Target Resistance Profile	Application Rate	Efficacy (% Control at 21 DAT)
Florpyrauxifen-benzyl	ALS, Propanil, Quinclorac	30 g ai/ha	>96%
Quinclorac	Quinclorac-Susceptible only	560 g ai/ha	<40% (on resistant biotypes)
Propanil	Propanil-Susceptible only	4480 g ai/ha	<30% (on resistant biotypes)

Protocol 2: Greenhouse Dose-Response Assay for Resistant Biotypes

To accurately quantify the resistance factor and validate the efficacy of florpyrauxifen-benzyl, a rigorous dose-response protocol is required.

• Seed Stratification & Germination : Surface-sterilize seeds from confirmed resistant biotypes and stratify at 4°C for 7 days before planting in a standardized potting matrix. Causality: Stratification breaks seed dormancy synchronously. Uniform germination ensures all plants are treated at the exact same developmental stage (2-3 leaf stage), removing plant maturity as a confounding variable in herbicide tolerance.

• Logarithmic Dose Application : Apply florpyrauxifen-benzyl at rates of 0, 1.875, 3.75, 7.5, 15, 30, 60, and 120 g ai/ha. Causality: A logarithmic scale is mandatory to capture the full sigmoidal dose-response curve, which is mathematically required to accurately calculate the ED50 (Effective Dose for 50% control) and ED90 endpoints.

• Biomass Quantification : At 21 DAT, harvest all aboveground tissue, dry at 60°C for 72 hours, and record the dry weight. Causality: Visual ratings are subjective. Dry biomass quantification provides an objective, continuous numerical variable. Drying the tissue eliminates variations in water retention caused by necrotic or dying cells, ensuring the data purely reflects structural growth inhibition.

• Statistical Modeling : Fit the dry biomass data to a four-parameter log-logistic regression model to calculate the ED90. Causality: This self-validates the assay by proving statistically whether the ED90 falls below the anticipated labeled field rate (30 g ai/ha), confirming commercial viability.

Fig 2. Self-validating greenhouse dose-response workflow for evaluating herbicide efficacy.

Conclusion

The derivatization of 4-amino-6-bromopicolinic acid into arylpicolinates represents a paradigm shift in auxin herbicide technology. By shifting the target site affinity from TIR1 to AFB5, halauxifen-methyl and florpyrauxifen-benzyl successfully control multi-resistant weed biotypes at a fraction of the application rates required by legacy auxins. For drug development professionals and agronomists, these molecules provide highly validated, self-evident solutions to the growing crisis of herbicide resistance.

References

• Title: WO2021188654A1 - Improved synthesis of 6-aryl-4-aminopicolinates Source: Google Patents URL
• Title: WO2021188639A1 - Improved synthesis of 4-amino-6-(heterocyclic)
• Title: Efficacy of Halauxifen-Methyl on Glyphosate-Resistant Horseweed (Erigeron canadensis)
• Title: Evaluation of Florpyrauxifen-benzyl on Herbicide-Resistant and Herbicide-Susceptible Barnyardgrass Accessions Source: Weed Technology, Cambridge University Press URL
• Title: Differential response of horseweed (Conyza canadensis)
• Title: Weed resistance to synthetic auxin herbicides Source: Pest Management Science URL
• Title: Transcriptomics in Erigeron canadensis reveals rapid photosynthetic and hormonal responses to auxin herbicide application Source: Journal of Experimental Botany, Oxford Academic URL

Sources

• 1. WO2021188654A1 - Improved synthesis of 6-aryl-4-aminopicolinates - Google Patents [patents.google.com]
• 2. WO2021188639A1 - Improved synthesis of 4-amino-6-(heterocyclic)picolinates - Google Patents [patents.google.com]
• 3. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 4. academic.oup.com [academic.oup.com]
• 5. Differential response of horseweed (Conyza canadensis) to halauxifen-methyl, 2,4-D, and dicamba | Weed Technology | Cambridge Core [cambridge.org]
• 6. Efficacy of Halauxifen-Methyl on Glyphosate-Resistant Horseweed (Erigeron canadensis) | Weed Science | Cambridge Core [cambridge.org]
• 7. Evaluation of Florpyrauxifen-benzyl on Herbicide-Resistant and Herbicide-Susceptible Barnyardgrass Accessions | Weed Technology | Cambridge Core [cambridge.org]

A Senior Application Scientist's Guide to Comparing Cytotoxicity Assays for Novel Compounds Derived from 4-Amino-6-bromopicolinic Acid

For researchers and drug development professionals, the synthesis of novel compounds is but the first step on a long journey toward a potential therapeutic. The initial assessment of a compound's biological activity is crucial, and for many, particularly in oncology, this begins with evaluating its cytotoxicity. This guide provides a comparative framework for selecting and performing cytotoxicity assays, with a focus on novel compounds synthesized from the promising scaffold, 4-Amino-6-bromopicolinic acid.

The importance of cytotoxicity testing cannot be overstated. It is a fundamental component of the drug development process, offering early insights into a compound's potential efficacy and safety profile.[1][2] These assays help to identify and eliminate compounds that are overtly toxic, thereby conserving resources for more promising candidates.[2]

This guide will delve into three commonly employed cytotoxicity assays: the MTT, MTS, and LDH assays. We will explore their underlying principles, provide detailed experimental protocols, and offer a comparative analysis to aid in the selection of the most appropriate assay for your specific research needs.

Understanding the Mechanisms: A Comparative Overview

The choice of a cytotoxicity assay is not arbitrary; it depends on the specific scientific question being asked.[3][4] Each assay interrogates a different aspect of cellular health, from metabolic activity to membrane integrity. A comparative analysis of these methodologies is essential for robust and reliable data interpretation.[1]

Assay	Principle	Endpoint Measured	Advantages	Disadvantages
MTT	Enzymatic reduction of tetrazolium salt (MTT) to formazan by mitochondrial dehydrogenases in viable cells.[5][6][7]	Metabolic activity, an indicator of cell viability.[5][7]	Well-established, cost-effective, suitable for high-throughput screening.[1][8]	Requires a solubilization step for the formazan crystals, potential for interference from reducing agents.[7][9]
MTS	Reduction of a tetrazolium salt (MTS) to a soluble formazan product by viable cells.[7][10]	Metabolic activity, an indicator of cell viability.[7][11]	Simpler workflow than MTT (no solubilization step), higher sensitivity.[10][12]	Higher cost compared to MTT, potential for interference from compounds that absorb at the same wavelength.[13]
LDH	Measurement of lactate dehydrogenase (LDH) released from damaged cells into the culture medium.[14]	Cell membrane integrity, an indicator of cell death (necrosis or late apoptosis).[14]	Direct measure of cytotoxicity, non-destructive to remaining viable cells, suitable for kinetic studies.[8]	Less sensitive for early apoptotic events, can be affected by serum LDH in the culture medium.[14]

Visualizing the Experimental Workflow

To better understand the practical application of these assays, the following diagrams illustrate the typical experimental workflows.

Caption: Workflow for the MTT cytotoxicity assay.

Caption: Workflow for the MTS cytotoxicity assay.

Caption: Workflow for the LDH cytotoxicity assay.

Detailed Experimental Protocols

The following protocols are provided as a comprehensive guide for performing each assay. It is crucial to optimize parameters such as cell seeding density and incubation times for each cell line and compound being tested.[15]

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

The MTT assay is a colorimetric assay that measures cellular metabolic activity as an indicator of cell viability.[5][7] Viable cells with active metabolism convert the yellow MTT into a purple formazan product.[9][16]

Materials:

• MTT reagent (5 mg/mL in PBS, filter-sterilized)[6][7]

• Solubilization solution (e.g., 0.1% NP-40 in isopropanol with 4 mM HCl)[9]

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.[17] Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.[17]

• Compound Treatment: Prepare serial dilutions of the compounds synthesized from 4-Amino-6-bromopicolinic acid. Remove the old medium and add 100 µL of fresh medium containing the desired concentrations of the compounds to the wells. Include vehicle-treated (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT reagent (final concentration 0.5 mg/mL) to each well.[5][16]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing the formazan crystals to form.[16][18]

• Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[9][16]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[6] Measure the absorbance at 570 nm using a microplate reader.[6][16] A reference wavelength of 630 nm can be used to subtract background absorbance.[6]

MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) Assay Protocol

The MTS assay is another tetrazolium-based colorimetric assay that measures cell viability.[11] Unlike MTT, the formazan product of MTS is soluble in the culture medium, simplifying the protocol.[7][10]

Materials:

• MTS reagent (pre-mixed with an electron coupling agent like PES)[7][16]

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Compound Treatment: Follow steps 1-3 of the MTT assay protocol.

• MTS Addition: Add 20 µL of the combined MTS/PES solution to each well.[7][16]

• Incubation: Incubate the plate for 1-4 hours at 37°C.[7][16] The optimal incubation time can vary depending on the cell type.[11]

• Absorbance Measurement: Record the absorbance at 490 nm using a microplate reader.[7][19]

LDH (Lactate Dehydrogenase) Assay Protocol

The LDH assay is a cytotoxicity assay that measures the activity of LDH released from cells with damaged plasma membranes.[14]

Materials:

• LDH assay kit (containing substrate, cofactor, and dye)

• 96-well flat-bottom plates (one for cell culture, one for the assay)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Compound Treatment: Follow steps 1-3 of the MTT assay protocol. It is crucial to include control wells for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).[15]

• Supernatant Transfer: After the incubation period, carefully transfer 50 µL of the cell culture supernatant from each well of the culture plate to a new 96-well assay plate.[15][20]

• Reaction Mixture Addition: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add 50 µL of the reaction mixture to each well of the assay plate.[15]

• Incubation: Incubate the assay plate at room temperature for up to 30 minutes, protected from light.[15]

• Stop Solution (if applicable): Some kits require the addition of a stop solution to terminate the enzymatic reaction. Add 50 µL of the stop solution to each well.[14][15]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader. A reference wavelength of 680 nm is often used to determine background absorbance.[15]

Data Interpretation and Presentation

The primary output of these assays is a measure of cell viability or cytotoxicity, which can be used to determine the half-maximal inhibitory concentration (IC50) of the test compounds. The IC50 value represents the concentration of a compound that inhibits a biological process (in this case, cell viability) by 50%.[4]

Below is a hypothetical example of how to present cytotoxicity data for a series of compounds synthesized from 4-Amino-6-bromopicolinic acid.

Table 1: Hypothetical IC50 Values (µM) of 4-Amino-6-bromopicolinic Acid Derivatives against Various Cancer Cell Lines after 48h Treatment

Compound	MCF-7 (Breast Cancer)	A549 (Lung Cancer)	HeLa (Cervical Cancer)
Parent Scaffold	>100	>100	>100
Derivative 1	15.2 ± 1.8	25.4 ± 3.1	30.1 ± 4.5
Derivative 2	5.8 ± 0.7	10.1 ± 1.2	12.5 ± 2.0
Derivative 3	22.1 ± 2.5	38.9 ± 4.2	45.3 ± 5.1
Doxorubicin (Control)	0.5 ± 0.1	0.8 ± 0.1	0.6 ± 0.08
Data are presented as mean ± standard deviation from three independent experiments.

Conclusion and Future Directions

The selection of an appropriate cytotoxicity assay is a critical decision in the early stages of drug discovery.[3] This guide has provided a comparative overview of three widely used methods: MTT, MTS, and LDH assays. For the initial screening of novel compounds derived from 4-Amino-6-bromopicolinic acid, a metabolic activity-based assay like MTT or MTS is often a good starting point due to its high-throughput nature and cost-effectiveness.[1] However, to gain a more comprehensive understanding of the mechanism of cell death, it is often advisable to use orthogonal assays that measure different cellular parameters, such as the LDH assay for membrane integrity.

Ultimately, the data generated from these in vitro assays will guide the selection of lead compounds for further preclinical development. A thorough and well-documented comparison of cytotoxicity is an indispensable part of building a robust data package for any novel therapeutic candidate.

References

• OPS Diagnostics. (n.d.). Lactate Dehydrogenase (LDH) Assay Protocol. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• MDPI. (2024, October 18). Comparative Analysis of Cytotoxicity Assays, from Traditional to Modern Approaches. Retrieved from [Link]

• ResearchGate. (2025, June 15). MTT Proliferation Assay Protocol. Retrieved from [Link]

• Scribd. (n.d.). MTS Assay Protocol for Cell Viability. Retrieved from [Link]

• UC Berkeley MCB. (n.d.). LDH Assay Protocol. Retrieved from [Link]

• Cell Biologics Inc. (n.d.). LDH Assay. Retrieved from [Link]

• IntechOpen. (2017, December 20). Role of Cytotoxicity Experiments in Pharmaceutical Development. Retrieved from [Link]

• ACS Omega. (2019, July 11). Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method. Retrieved from [Link]

• BioVision. (n.d.). MTS Cell Proliferation Colorimetric Assay Kit. Retrieved from [Link]

• PubMed. (2024, December 13). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Retrieved from [Link]

• SciELO. (2024, December 13). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Retrieved from [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 4-Amino-6-bromopicolinic Acid: Personal Protective Equipment and Disposal

Understanding the Risks: A Logic-Driven Approach

4-Amino-6-bromopicolinic acid is a halogenated pyridine derivative. The hazards associated with this class of compounds primarily include irritation to the skin, eyes, and respiratory system.[1][2][3][4] Ingestion may also be harmful.[1][3] Therefore, our safety protocols must be designed to mitigate these potential routes of exposure.

Core Personal Protective Equipment (PPE)

A comprehensive PPE strategy is non-negotiable when handling 4-Amino-6-bromopicolinic acid and its analogs. The following table outlines the minimum recommended PPE for various laboratory operations.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or chemical splash goggles	Nitrile or neoprene gloves	Laboratory coat	N95-rated dust mask or a respirator with a particulate filter if ventilation is inadequate
Solution Preparation and Transfers	Chemical splash goggles	Nitrile or neoprene gloves	Laboratory coat	Not generally required if performed in a certified chemical fume hood
Running Reactions	Chemical splash goggles	Nitrile or neoprene gloves	Laboratory coat	Not generally required if performed in a certified chemical fume hood
Work-up and Purification	Chemical splash goggles and face shield	Nitrile or neoprene gloves	Laboratory coat	Not generally required if performed in a certified chemical fume hood
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant apron over a laboratory coat	Air-purifying respirator with organic vapor and particulate cartridges

Procedural Guidance for Safe Handling

Adherence to a strict, step-by-step methodology is critical for minimizing exposure risk.

Preparation and Weighing:

• Ventilation is Key: Always handle solid 4-Amino-6-bromopicolinic acid in a well-ventilated area, preferably within a chemical fume hood or a powder-containment hood, to prevent the inhalation of fine dust particles.[1][2][4]

• Personal Protective Equipment: Before handling, don a laboratory coat, safety glasses with side shields, and nitrile gloves.

• Static Control: Use an anti-static weighing dish to prevent the compound from scattering.

• Careful Transfer: Transfer the weighed solid carefully to your reaction vessel to avoid generating dust.

Dissolution and Reaction:

• Fume Hood Protocol: All manipulations involving solutions of 4-Amino-6-bromopicolinic acid should be conducted within a certified chemical fume hood.[2][4]

• Goggles Over Glasses: Upgrade to chemical splash goggles to provide a complete seal around the eyes.

• Glove Integrity: Regularly inspect your gloves for any signs of degradation or contamination. If contact with the solution occurs, remove the gloves immediately, wash your hands thoroughly, and don a new pair.

Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: Decision workflow for selecting appropriate PPE.

Disposal of 4-Amino-6-bromopicolinic Acid Waste

Proper disposal is a critical component of the chemical handling lifecycle, ensuring both environmental protection and regulatory compliance.

Waste Segregation and Collection:

• Halogenated Waste Stream: As a brominated compound, all waste containing 4-Amino-6-bromopicolinic acid must be collected in a designated, clearly labeled "Halogenated Organic Waste" container.[5][6]

• Solid vs. Liquid Waste:

  • Solid Waste: Contaminated consumables such as weighing paper, gloves, and paper towels should be placed in a sealed bag and then into the solid halogenated waste container.

  • Liquid Waste: Unused solutions and reaction mixtures should be collected in a compatible, sealed container labeled for halogenated liquid waste.[5][6]

• Avoid Mixing: Do not mix halogenated waste with non-halogenated waste streams.[5]

Neutralization and Decontamination:

• Acidic Properties: Picolinic acids are acidic. While small, incidental spills can be neutralized with a mild base like sodium bicarbonate, this should be done with caution and appropriate PPE.[7] For larger spills, consult your institution's environmental health and safety (EHS) department.

• Decontamination: Decontaminate glassware and equipment that have come into contact with 4-Amino-6-bromopicolinic acid with an appropriate solvent (e.g., ethanol or acetone), and collect the rinsate as halogenated liquid waste.

Emergency Procedures

In the event of an exposure, immediate and decisive action is paramount.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[2][3] If irritation persists, seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[2][3]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

By adhering to these rigorous safety protocols, researchers can confidently and safely advance their work with 4-Amino-6-bromopicolinic acid, fostering a culture of safety and scientific excellence.

References

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• 5. 8.1 Organic solvent waste | Kemicentrum [kc.lu.se]
• 6. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 7. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]